5-trans U-46619

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of U-46619, a Thromboxane A₂ Receptor Agonist, and its Isomer, 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the mechanism of action of the potent thromboxane (B8750289) A₂ (TP) receptor agonist, U-46619. It details its interaction with the TP receptor, the subsequent downstream signaling cascades, and the resulting physiological effects, with a primary focus on platelet aggregation and smooth muscle contraction. This document also addresses the pharmacology of its lesser-studied geometric isomer, 5-trans U-46619, highlighting its distinct mechanism of action based on available literature. All quantitative data are presented in structured tables for comparative analysis, and detailed experimental protocols for key assays are provided. Signaling pathways and experimental workflows are visualized using DOT language diagrams.

Introduction to U-46619 and its 5-trans Isomer

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, first synthesized in 1975.[1][2] It is a potent and selective agonist of the thromboxane A₂ (TP) receptor, mimicking the physiological effects of thromboxane A₂, a key mediator in thrombosis and hemostasis.[1][2] These effects primarily include the induction of platelet aggregation and the contraction of vascular smooth muscle.[1] The IUPAC name for the commonly studied U-46619 is (5Z )-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid.[3]

5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the 5th carbon position (a trans or 'E' configuration instead of cis or 'Z').[1] It is often present as a minor impurity (2-5%) in commercially available preparations of U-46619.[2] While the biological activity of U-46619 as a TP receptor agonist is extensively documented, 5-trans U-46619 is significantly less characterized.[1] The primary reported activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E₂ synthase (mPGES) at a concentration of 10 µM, a mechanism distinct from TP receptor agonism.[4][5]

Due to the scarcity of data on 5-trans U-46619's direct actions, this guide will focus on the well-established mechanism of action of the potent TP receptor agonist, U-46619.

Mechanism of Action of U-46619

U-46619 exerts its physiological effects by binding to and activating the thromboxane A₂ (TP) receptor, a G-protein coupled receptor (GPCR).[1] There are two main isoforms of the TP receptor, TPα and TPβ, which are encoded by the same gene but differ in their C-terminal tails. U-46619 activates both isoforms.[5] The activation of the TP receptor initiates a cascade of intracellular signaling events that lead to robust physiological responses, primarily in platelets and smooth muscle cells.

Receptor Binding and G-Protein Coupling

The TP receptor primarily couples to Gαq and Gα₁₂/₁₃ families of G-proteins.[1]

• Gαq Pathway: Upon agonist binding, the activated Gαq subunit stimulates Phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[1]

  • IP₃ binds to its receptor on the sarcoplasmic/endoplasmic reticulum, leading to the release of stored Ca²⁺ into the cytoplasm.[3]

  • DAG , along with the increased intracellular Ca²⁺, activates Protein Kinase C (PKC).

• Gα₁₂/₁₃ Pathway: Activation of the Gα₁₂/₁₃ pathway leads to the stimulation of the small GTPase, RhoA, and its downstream effector, Rho-associated kinase (ROCK).[1] This pathway is crucial for Ca²⁺ sensitization of the contractile machinery in smooth muscle and plays a role in platelet shape change.

Downstream Signaling Cascades

The initial G-protein activation triggers several downstream pathways:

• Calcium Mobilization: The primary event is a rapid and significant increase in intracellular calcium concentration ([Ca²⁺]i), resulting from both IP₃-mediated release from internal stores and influx from the extracellular space through various channels, including store-operated calcium channels (SOCC) and L-type voltage-operated calcium channels (VOCC) in some cell types.[3][6]

• Protein Kinase C (PKC) Activation: PKC phosphorylates numerous target proteins, contributing to platelet granule secretion and smooth muscle contraction.

• RhoA/ROCK Pathway: This pathway leads to the inhibition of myosin light chain phosphatase (MLCP), which increases the phosphorylation of myosin light chain (MLC) for a given Ca²⁺ concentration, resulting in Ca²⁺ sensitization and sustained contraction.[7]

• MAPK Pathway Activation: U-46619 has been shown to activate mitogen-activated protein kinases (MAPKs) such as ERK1/2 and p38, which are involved in cellular responses like proliferation and differentiation.[4][8]

Caption: U-46619 signaling pathway in platelets and smooth muscle cells.

Quantitative Data

The potency and binding affinity of U-46619 have been characterized in various systems.

Table 1: Receptor Binding Affinity of U-46619

Ligand	Preparation	Kd (Dissociation Constant)	Bmax (Receptor Density)	Reference
[³H]U-46619	Washed Human Platelets	20 ± 7 nM	550 ± 141 sites/platelet	[9]
[³H]U-46619	Washed Human Platelets (High-affinity site)	41 ± 9 nM	1166 ± 310 sites/platelet
[³H]U-46619	Washed Human Platelets (Low-affinity site)	1.46 ± 0.47 µM	-
[³H]U-46619	Cultured Rat VSMCs (WKY)	15.5 ± 2.6 nM	-	[10]
[³H]U-46619	Cultured Rat VSMCs (SHR, High-affinity)	2.3 ± 0.6 nM	-	[10]
[³H]U-46619	Cultured Rat VSMCs (SHR, Low-affinity)	1.4 ± 0.5 µM	-	[10]

VSMCs: Vascular Smooth Muscle Cells; WKY: Wistar-Kyoto rats; SHR: Spontaneously Hypertensive Rats.

Table 2: Functional Potency (EC₅₀) of U-46619

Physiological Response	System	EC₅₀ (Half-Maximal Effective Concentration)	Reference
Platelet Shape Change	Human Platelets	35 nM	[11]
Platelet Aggregation	Human Platelets	82 - 1310 nM	[12]
Serotonin Release	Human Platelets	536 - 540 nM
Fibrinogen Receptor Binding	Human Platelets	530 nM
Myosin Light Chain Phosphorylation	Human Platelets	57 nM
Vasoconstriction	Human Subcutaneous Arteries	16 nM	[2]
Vasoconstriction	Rabbit Aorta	- (Potent agonist)
Vasoconstriction	Rat Aorta	- (Potent agonist)

Experimental Protocols

Detailed methodologies for key experiments used to characterize the mechanism of action of U-46619 are provided below.

Radioligand Binding Assay

This assay is used to determine the affinity (Kd) and density (Bmax) of U-46619 for the TP receptor.

• Objective: To quantify the binding characteristics of [³H]U-46619 to its receptor in a given tissue preparation.

• Materials:

  • [³H]U-46619 (radioligand)

  • Unlabeled U-46619 (for non-specific binding determination)

  • Membrane preparation (e.g., washed human platelets, microsomes from smooth muscle tissue)

  • Binding buffer (e.g., Tris-HCl with MgCl₂)

  • Glass fiber filters

  • Scintillation fluid and counter

• Methodology:

  • Membrane Preparation: Isolate platelets from whole blood by differential centrifugation or prepare microsomes from smooth muscle tissue by homogenization and ultracentrifugation.[1]

  • Incubation: Incubate a fixed amount of membrane protein with increasing concentrations of [³H]U-46619 in the binding buffer. For each concentration, prepare a parallel set of tubes containing a high concentration of unlabeled U-46619 to determine non-specific binding.

  • Separation: After reaching equilibrium, rapidly separate bound from free radioligand by vacuum filtration through glass fiber filters.

  • Washing: Quickly wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Quantification: Place filters in scintillation vials with scintillation fluid and measure radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific counts from total counts. Analyze the data using Scatchard analysis or non-linear regression to determine Kd and Bmax values.[9]

Caption: Workflow for a radioligand binding assay with [³H]U-46619.

Platelet Aggregation Assay

This functional assay measures the ability of U-46619 to induce platelet aggregation, typically using light transmission aggregometry (LTA).

• Objective: To determine the EC₅₀ of U-46619 for inducing platelet aggregation.

• Materials:

  • Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

  • U-46619 stock solution (e.g., in DMSO or ethanol)

  • Assay buffer (e.g., Tyrode's buffer)

  • Light Transmission Aggregometer

• Methodology:

  • Preparation of PRP: Draw whole blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP. Prepare PPP by centrifuging the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes.[1]

  • Instrument Setup: Calibrate the aggregometer using PRP to set the 0% aggregation baseline and PPP for the 100% aggregation baseline.

  • Sample Preparation: Pipette PRP into aggregometer cuvettes with a magnetic stir bar and allow them to equilibrate to 37°C with stirring.

  • Induction of Aggregation: Add a small volume of a U-46619 working solution to the PRP to achieve the desired final concentration.

  • Data Recording: Record the change in light transmission, which corresponds to the degree of platelet aggregation, for a set period (e.g., 5-10 minutes).

  • Data Analysis: Determine the maximal percentage of aggregation for each concentration of U-46619. Plot a concentration-response curve and calculate the EC₅₀ value.[1]

Caption: Workflow for a platelet aggregation assay using U-46619.

Conclusion

U-46619 is a well-established and potent thromboxane A₂ receptor agonist that serves as an invaluable tool for investigating the roles of the TP receptor in health and disease. Its mechanism of action involves binding to the TP receptor, leading to the activation of Gαq-PLC-IP₃/DAG and Gα₁₂/₁₃-RhoA/ROCK signaling pathways. These signaling events culminate in a robust increase in intracellular calcium and Ca²⁺ sensitization, leading to platelet aggregation and smooth muscle contraction.[1] In contrast, its isomer, 5-trans U-46619, is less studied, with its primary known activity being the inhibition of microsomal prostaglandin E₂ synthase.[1][4] Further research is warranted to fully elucidate the pharmacological profile of 5-trans U-46619 and its potential interactions with the TP receptor and other signaling pathways. This guide provides a comprehensive foundation for researchers and drug development professionals working with these important compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. U46619 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. benchchem.com [benchchem.com]
• 8. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. Thromboxane A2 receptor antagonists. Synthesis and activities of phenylsulfonamido derivatives | Chemsrc [chemsrc.com]
• 10. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. While its 5-cis isomer, U-46619, is a well-characterized and potent thromboxane (B8750289) A2 (TP) receptor agonist, 5-trans U-46619 is less extensively studied. This document details its synthetic pathway, physicochemical properties, known biological activities, and relevant experimental protocols to facilitate further research and application in drug development.

Introduction

5-trans U-46619, systematically named (5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid, is the geometric isomer of the widely used thromboxane A2 mimetic, U-46619.[1] It is often found as a minor impurity in commercial preparations of U-46619.[2] While sharing the same core structure as its cis-isomer, the trans configuration of the double bond at the C5 position can influence its biological activity. 5-trans U-46619 is known to act as an agonist at the thromboxane A2 (TP) receptor and has also been identified as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[3][4] This dual activity makes it an interesting molecule for studying the intricate signaling pathways of prostanoids.

Physicochemical Properties

The fundamental physicochemical properties of 5-trans U-46619 are summarized in the table below. These properties are identical to its 5-cis isomer due to the same molecular formula.

Property	Value	Reference(s)
Molecular Formula	C₂₁H₃₄O₄	[5]
Molecular Weight	350.5 g/mol	[3]
Appearance	Likely a solution or solid	[3]
Purity	Typically ≥98%	[3]
Solubility	Soluble in methyl acetate, DMF (50 mg/ml), DMSO (50 mg/ml), Ethanol (50 mg/ml)	[3]
Storage	Store at -20°C under desiccating conditions for up to 12 months	[6]

Synthesis of 5-trans U-46619

The synthesis of 5-trans U-46619 generally follows the established strategies for prostaglandin analogs, starting from the well-known Corey lactone diol. The key step to achieving the desired 5-trans geometry is the Horner-Wadsworth-Emmons (HWE) reaction.[7]

General synthetic workflow for 5-trans U-46619 from Corey lactone diol.

Experimental Protocol: Synthesis via Horner-Wadsworth-Emmons Reaction

This protocol outlines the key steps for the synthesis of 5-trans U-46619.

Step 1: Oxidation of Corey Lactone Diol to Corey Aldehyde

• Protection: Selectively protect the secondary hydroxyl group of the Corey lactone diol using a suitable protecting group (e.g., TBDMSCl, imidazole (B134444) in DMF).

• Oxidation: Oxidize the primary alcohol to an aldehyde using a mild oxidizing agent such as Swern oxidation or Dess-Martin periodinane to yield the Corey aldehyde.[8]

Step 2: α-Chain Installation via Horner-Wadsworth-Emmons (HWE) Reaction

• Ylide Formation: Deprotonate a suitable phosphonate (B1237965) ester (e.g., dimethyl (6-carboxyhexyl)phosphonate) with a strong base like sodium hydride (NaH) in an anhydrous solvent such as tetrahydrofuran (B95107) (THF) at 0 °C to form the ylide.

• Olefination: Add the Corey aldehyde dropwise to the ylide solution. The reaction is known for its high E-selectivity, which results in the formation of the desired 5-trans double bond.[7]

• Work-up and Purification: Quench the reaction and purify the product using column chromatography on silica (B1680970) gel.[8]

Step 3: ω-Chain Installation and Deprotection

• Reduction and Wittig Reaction: Reduce the lactone to a lactol, followed by a Wittig reaction to install the ω-chain.

• Deprotection: Remove the protecting groups to yield the final 5-trans U-46619 product.

Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be crucial to confirm the trans-configuration of the C5-C6 double bond, which would show a characteristic coupling constant (J-value) in the 1H NMR spectrum, typically around 15-18 Hz for a trans-alkene.

• Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the molecular weight and elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy would identify the characteristic functional groups, such as the hydroxyl, carboxylic acid, and the trans-alkene C-H bend.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the synthesized compound and to separate it from the 5-cis isomer.[9]

Biological Activity and Signaling Pathways

5-trans U-46619 exhibits dual biological activities: agonism at the TP receptor and inhibition of mPGES-1.

Thromboxane A2 (TP) Receptor Agonism

Similar to its cis-isomer, 5-trans U-46619 is presumed to be a potent agonist of the TP receptor, leading to physiological responses such as platelet aggregation and vasoconstriction.[10] However, specific quantitative data on the potency (EC₅₀) of 5-trans U-46619 for these effects is not widely available. For comparison, the EC₅₀ of the 5-cis isomer, U-46619, for inducing platelet aggregation is approximately 1.31 µM.[11]

Signaling Pathway: Upon binding to the TP receptor, a G-protein coupled receptor (GPCR), 5-trans U-46619 is expected to activate downstream signaling cascades. The primary pathway involves the coupling to Gαq, which activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to cellular responses.[10]

References

• 1. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. U46619 - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 10. benchchem.com [benchchem.com]
• 11. apexbt.com [apexbt.com]

The Biological Activity of U-46619: A Thromboxane A2 Receptor Agonist

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619, a synthetic and stable analog of the prostaglandin (B15479496) endoperoxide PGH2, is a potent and selective agonist of the Thromboxane (B8750289) A2 (TP) receptor.[1][2] First synthesized in 1975, it reliably mimics the physiological and pathophysiological effects of thromboxane A2, a critical mediator in thrombosis and hemostasis.[1][2] The primary actions of U-46619 include the induction of platelet aggregation and the contraction of various smooth muscles, such as those in the vasculature and airways.[2][3] Its stability and selectivity make it an invaluable tool in pharmacological research for investigating the roles of the TP receptor in health and disease.[3][4] This technical guide provides a comprehensive overview of the biological activity of U-46619, detailing its mechanism of action, downstream signaling cascades, and quantitative effects, along with methodologies for key experimental assays.

Mechanism of Action and Signaling Pathways

U-46619 exerts its biological effects by binding to and activating the TP receptor, a G-protein coupled receptor (GPCR). Upon agonist binding, the TP receptor undergoes a conformational change, initiating a cascade of intracellular signaling events. The TP receptor primarily couples to the Gq alpha subunit, which in turn activates Phospholipase C (PLC).[1] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1]

IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[5] This leads to a rapid increase in intracellular calcium concentration ([Ca2+]i).[5][6] The elevated [Ca2+]i, in conjunction with DAG, activates Protein Kinase C (PKC).[7]

Simultaneously, the activation of the TP receptor can stimulate the RhoA/Rho-kinase signaling pathway.[6][8] This pathway plays a crucial role in sensitizing the contractile apparatus to Ca2+, further enhancing smooth muscle contraction.[3] In platelets, U-46619 has also been shown to couple to Gi, leading to the inhibition of adenylate cyclase and a decrease in cyclic AMP (cAMP) levels, which further promotes platelet aggregation.[9][10]

Downstream of these initial signaling events, U-46619 has been demonstrated to activate the Mitogen-Activated Protein Kinase (MAPK) cascades, specifically Extracellular signal-Regulated Kinases 1 and 2 (ERK1/2) and p38MAPK.[6][11] These pathways are involved in a variety of cellular processes, including cell differentiation and proliferation.[11]

Signaling Pathway Diagram

Caption: U-46619 signaling pathway in smooth muscle and platelets.

Quantitative Data: Potency of U-46619

The potency of U-46619, typically expressed as the half-maximal effective concentration (EC50), varies depending on the tissue and species. The following tables summarize the EC50 values for U-46619-induced platelet activation and smooth muscle contraction from various studies.

Table 1: U-46619-Induced Platelet Activation

Species	Parameter	EC50 (µM)	Reference(s)
Human	Platelet Shape Change	0.035	[12][13]
Human	Myosin Light Chain Phosphorylation (MLCP)	0.057	[12][13]
Human	Serotonin Release	0.536	[12][13]
Human	Fibrinogen Receptor Binding	0.53	[13]
Human	Platelet Aggregation	1.31	[12][13]
Rabbit	Platelet Shape Change	0.013	[6]
Rabbit	Platelet Aggregation	0.58	[6]

Table 2: U-46619-Induced Smooth Muscle Contraction

Tissue Type	Species	Preparation	EC50 (nM)	Reference(s)
Vascular Smooth Muscle	Human	Penile Resistance Arteries	6.2 ± 2.2	[3]
Vascular Smooth Muscle	Human	Corpus Cavernosum	8.3 ± 2.8	[3]
Vascular Smooth Muscle	Rat	Aorta	~50	[3]
Vascular Smooth Muscle	Rat	Small Mesenteric Arteries	~10	[3]
Airway Smooth Muscle	Human	Bronchial Smooth Muscle	12	[14]
Airway Smooth Muscle	Rat	Small Airways (<250 µm)	6.9	[15]
Airway Smooth Muscle	Rat	Large Airways (>420 µm)	66	[15]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of U-46619's biological activity. Below are protocols for key experiments commonly used to characterize TP receptor agonists.

Isolated Organ Bath for Smooth Muscle Contraction

This protocol describes the use of an isolated organ bath system to measure the contractile response of vascular smooth muscle to U-46619.[3]

Materials:

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• U-46619 stock solution

• Isolated tissue (e.g., rat aorta, human bronchial rings)

• Isolated organ bath system with force transducer and data acquisition software

• Carbogen (B8564812) gas (95% O2, 5% CO2)

Procedure:

• Dissect the desired smooth muscle tissue and cut it into rings of appropriate size.

• Mount the tissue rings in the isolated organ baths containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.

• Allow the tissues to equilibrate for at least 60 minutes under a resting tension.

• Test the viability of the tissue by inducing a contraction with a high concentration of potassium chloride (KCl). A robust and sustained contraction indicates healthy tissue.

• Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.

• Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).

• Allow the contraction to reach a stable plateau at each concentration before adding the next.

• Record the contractile force at each concentration and construct a concentration-response curve to determine the EC50 value.

Platelet Aggregation Assay

This assay measures the ability of U-46619 to induce platelet aggregation in platelet-rich plasma (PRP) using light transmission aggregometry.

Materials:

• Freshly drawn whole blood from healthy donors

• Anticoagulant (e.g., 3.2% sodium citrate)

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• U-46619 stock solution

• Light transmission aggregometer

Procedure:

• Collect whole blood into tubes containing sodium citrate.

• Prepare PRP by centrifuging the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature.

• Prepare PPP by centrifuging the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes.

• Adjust the platelet count in the PRP if necessary.

• Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Pre-warm the PRP sample to 37°C in the aggregometer cuvette with a stir bar.

• Add a specific concentration of U-46619 to the PRP and record the change in light transmission over time.

• The increase in light transmission corresponds to the degree of platelet aggregation.

• Perform a dose-response analysis by testing a range of U-46619 concentrations to determine the EC50 for aggregation.[16]

Experimental Workflow Diagram

Caption: General workflow for in vitro pharmacological assays with U-46619.

Conclusion

U-46619 is a well-established and potent thromboxane A2 receptor agonist that serves as an invaluable tool for investigating the roles of the TP receptor in health and disease.[1] Its mechanism of action involves binding to the TP receptor, leading to the activation of Gq-PLC-IP3/DAG signaling, an increase in intracellular calcium, and the activation of the RhoA/Rho-kinase pathway.[1] These signaling events culminate in robust platelet aggregation and smooth muscle contraction.[1] The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals working with this important pharmacological agent.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Interaction of stable prostaglandin endoperoxide analogs U46619 and U44069 with human platelet membranes: coupling of receptors with high-affinity GTPase and adenylate cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 13. apexbt.com [apexbt.com]
• 14. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

The Role of U-46619 in Cardiovascular Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619, a synthetic and stable analog of the prostaglandin (B15479496) endoperoxide PGH₂, serves as a potent and selective thromboxane (B8750289) A₂ (TXA₂) receptor agonist.[1][2] First synthesized in 1975, it mimics the physiological and pathological actions of TXA₂, a highly unstable but biologically crucial molecule involved in hemostasis and cardiovascular regulation.[1] Due to its stability, U-46619 has become an indispensable pharmacological tool in cardiovascular research, enabling detailed investigation into TXA₂-mediated signaling pathways and their implications in a range of physiological and disease processes. This technical guide provides an in-depth overview of the core applications of U-46619, focusing on its mechanism of action, experimental utility, and the key signaling cascades it elicits in cardiovascular cell types.

Core Mechanism of Action

U-46619 exerts its effects by binding to and activating the thromboxane A₂ receptor (TP receptor), a G protein-coupled receptor (GPCR).[3][4] There are two main isoforms of the TP receptor, TPα and TPβ, which can couple to different G proteins and initiate distinct downstream signaling events.[2] The primary signaling pathways activated by U-46619 in cardiovascular tissues involve the Gq and G12/13 families of G proteins.[5][6]

Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[7][8] IP₃ triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[7] The G12/13 pathway activation leads to the stimulation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[8][9] These signaling events are central to the two most well-characterized physiological responses to U-46619: platelet aggregation and vascular smooth muscle contraction.

Applications in Cardiovascular Research

Platelet Aggregation and Thrombosis

U-46619 is widely used to study the mechanisms of platelet activation and aggregation, which are critical events in thrombosis and hemostasis.[6][10] It induces platelet shape change, granule secretion, and aggregation.[4][11] By activating TP receptors on platelets, U-46619 initiates signaling cascades that lead to an increase in intracellular calcium and the activation of integrin αIIbβ3 (the fibrinogen receptor), culminating in platelet aggregation.[6][11] The stable nature of U-46619 allows for controlled and reproducible induction of platelet aggregation in vitro, making it an ideal tool for screening potential antiplatelet therapies.[12]

Vasoconstriction and Vascular Tone Regulation

In vascular smooth muscle cells, U-46619 is a potent vasoconstrictor.[1][13] The activation of TP receptors in these cells leads to an increase in intracellular calcium and sensitization of the contractile apparatus to calcium via the Rho/ROCK pathway.[7][9] This makes U-46619 a valuable agent for studying the regulation of vascular tone and the pathophysiology of diseases characterized by excessive vasoconstriction, such as hypertension and vasospasm.[14][15]

Modeling of Cardiovascular Diseases

U-46619 is frequently employed to create animal models of cardiovascular diseases. For instance, its administration can induce acute pulmonary hypertension in animal models, providing a platform to investigate the efficacy of novel therapeutic interventions.[16][17][18] Furthermore, its role in promoting endothelial dysfunction and its interplay with other signaling molecules are active areas of research.[19][20]

Quantitative Data on U-46619 Activity

The potency of U-46619 varies depending on the biological system and the specific response being measured. The following tables summarize key quantitative data from various studies.

Platelet Response	Species	EC₅₀ (nM)	Reference
Shape Change	Human	4.8	[4]
Shape Change	Rat	6.0	[4]
Shape Change	Rabbit	7.3	[4]
Aggregation	Human	82	[4]
Aggregation	Rat	145	[4]
Aggregation	Rabbit	65	[4]
Fibrinogen Receptor Binding	Human	530	[11]
Serotonin Release	Human	540	[11]

Vasoconstriction	Vascular Bed	EC₅₀ (nM)	Reference
Human Subcutaneous Resistance Arteries	16	[13]
Not Specified	35	[21]
Pial Arterioles (Topical)	Rabbit	Induces dose-dependent vasoconstriction from 10⁻¹¹ to 10⁻⁶ M	[22]
Pial Arterioles (Topical)	Rat	Induces dose-dependent vasoconstriction from 10⁻¹¹ to 10⁻⁶ M	[22]

Signaling Pathways

The signaling pathways initiated by U-46619 are complex and cell-type specific. The following diagrams illustrate the key signaling events in platelets and vascular smooth muscle cells.

U-46619 Signaling in Platelets

U-46619 Signaling in Vascular Smooth Muscle Cells

Experimental Protocols

Wire Myography for Vasoconstriction Studies

A common method to assess the vasoconstrictor effects of U-46619 is wire myography.[13][23]

Objective: To measure the isometric contraction of isolated small arteries in response to U-46619.

Methodology:

• Tissue Preparation: Small arteries (e.g., human subcutaneous resistance arteries or animal mesenteric arteries) are dissected and mounted on two small wires in a myograph chamber.[13]

• Equilibration: The artery is stretched to its optimal resting tension and allowed to equilibrate in a physiological salt solution (e.g., Krebs-Henseleit solution) at 37°C, gassed with 95% O₂ and 5% CO₂.[23]

• Viability Check: The viability of the artery is confirmed by inducing a contraction with a high-potassium solution (e.g., 60 mM KCl).[9]

• Cumulative Concentration-Response Curve: U-46619 is added to the chamber in a cumulative manner, with increasing concentrations, to construct a concentration-response curve.[13]

• Data Analysis: The contractile force is recorded, and the data are used to calculate the EC₅₀ and the maximum contractile response.[13]

Wire Myography Experimental Workflow

Platelet Aggregometry

Objective: To measure the extent of platelet aggregation induced by U-46619.

Methodology:

• Platelet-Rich Plasma (PRP) Preparation: Whole blood is centrifuged at a low speed to obtain PRP.

• Platelet Count Adjustment: The platelet count in the PRP is adjusted to a standardized concentration.

• Aggregometry: The PRP is placed in an aggregometer cuvette with a stir bar at 37°C. A baseline light transmission is established.

• Agonist Addition: U-46619 is added to the PRP, and the change in light transmission is recorded over time. As platelets aggregate, the turbidity of the sample decreases, and light transmission increases.

• Data Analysis: The maximum aggregation percentage is determined from the change in light transmission.

Conclusion

U-46619 is a cornerstone pharmacological agent in cardiovascular research, providing a stable and reliable means to investigate the multifaceted roles of the thromboxane A₂ pathway. Its utility in elucidating the mechanisms of platelet aggregation, vasoconstriction, and in modeling cardiovascular diseases has significantly advanced our understanding of cardiovascular physiology and pathology. The detailed experimental protocols and signaling pathway diagrams provided in this guide offer a comprehensive resource for researchers and drug development professionals working in this field. As research continues, U-46619 will undoubtedly remain a critical tool in the quest for novel therapeutic strategies for a wide range of cardiovascular disorders.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Platelet Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biodatacorp.com [biodatacorp.com]
• 11. apexbt.com [apexbt.com]
• 12. youtube.com [youtube.com]
• 13. reprocell.com [reprocell.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Effects of U46619 on contractions to 5-HT, sumatriptan and methysergide in canine coronary artery and saphenous vein in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Modeling of Acute Pulmonary Arterial Hypertension in Pigs Using a Stable Thromboxane A2 Analogue (U46619): Dose Adjustment and Assessment of Hemodynamic Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. A Thromboxane A2 Receptor-Driven COX-2–Dependent Feedback Loop That Affects Endothelial Homeostasis and Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. dtic.minsky.ai [dtic.minsky.ai]
• 21. benchchem.com [benchchem.com]
• 22. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stereoisomerism of U-46619: A Deep Dive into Structure, Activity, and Implications

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive examination of the stereoisomerism of U-46619, a potent and stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a widely used thromboxane (B8750289) A2 (TP) receptor agonist. Understanding the precise stereochemical requirements for its potent biological activity is crucial for the design of novel therapeutics targeting the thromboxane pathway, which is implicated in a myriad of cardiovascular and inflammatory diseases. This guide will delve into the known stereoisomers of U-46619, their distinct biological activities, the downstream signaling pathways they modulate, and the experimental methodologies used to characterize them.

The Critical Role of Stereochemistry in U-46619's Biological Activity

U-46619, with the chemical name (5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxy-1-octenyl]-2-oxabicyclo[2.2.1]hept-5-yl]-5-heptenoic acid, possesses a complex three-dimensional structure with multiple chiral centers. The specific spatial arrangement of its atoms is paramount to its high-affinity binding to the TP receptor and subsequent activation of intracellular signaling cascades. The most well-characterized and biologically active isomer is the (5Z)-isomer, commonly referred to as U-46619. However, other stereoisomers, such as the (5E)-isomer (5-trans-U-46619), can be present as impurities in commercial preparations and exhibit distinct pharmacological profiles.

The profound impact of stereochemistry on biological activity underscores the importance of stereoselective synthesis and purification in drug development. Even subtle changes in the orientation of functional groups can dramatically alter a molecule's interaction with its biological target, leading to reduced efficacy or even off-target effects.

The Well-Characterized (5Z)-Isomer: A Potent TP Receptor Agonist

The (5Z)-isomer of U-46619 is a potent agonist of the TP receptor, mimicking the actions of the endogenous ligand, thromboxane A2.[1] Its binding to the TP receptor, a G-protein coupled receptor (GPCR), initiates two primary signaling pathways:

• The Gq/Phospholipase C (PLC) Pathway: Activation of Gq leads to the stimulation of PLC, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[1]

• The G12/13/RhoA Pathway: The TP receptor also couples to G12/13, leading to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[1]

These signaling cascades culminate in a range of physiological responses, most notably platelet aggregation and smooth muscle contraction.[1]

The Lesser-Known (5E)-Isomer: A Modulator of Prostaglandin Synthesis

In contrast to the well-defined agonist activity of the (5Z)-isomer at the TP receptor, the (5E)-isomer, 5-trans-U-46619, is less characterized. It is often found as a minor impurity in commercial U-46619 preparations.[1] While its interaction with the TP receptor is not well-documented, it has been shown to inhibit microsomal prostaglandin E2 synthase-1 (mPGES-1), a key enzyme in the inflammatory cascade responsible for the production of prostaglandin E2 (PGE2).[2]

The presence of this isomer in U-46619 samples could potentially confound experimental results, particularly in studies investigating prostaglandin synthesis. This highlights the critical need for highly purified reagents in pharmacological research.

Quantitative Data on U-46619 Isomers

The following table summarizes the available quantitative data for the biological activities of the (5Z)- and (5E)-isomers of U-46619.

Isomer	Target	Assay	Activity	Value	Source(s)
(5Z)-U-46619	Thromboxane A2 Receptor (TP Receptor)	Platelet Aggregation	EC50	35 nM	[3][4]
Thromboxane A2 Receptor (TP Receptor)	Platelet Shape Change	EC50	4.8 nM (human), 6.0 nM (rat), 7.3 nM (rabbit)	[5]
Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	Enzymatic Inhibition	IC50	~15 µM (estimated)	[2]
(5E)-U-46619 (5-trans-U-46619)	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	Enzymatic Inhibition	IC50	~30 µM (estimated)	[2]

Experimental Protocols

Detailed methodologies are essential for the accurate characterization of U-46619 stereoisomers and their biological effects.

Chiral Separation of U-46619 Isomers

The separation of stereoisomers is critical for studying their individual pharmacological properties. High-performance liquid chromatography (HPLC) with a chiral stationary phase is a common method for resolving enantiomers and diastereomers of prostaglandin analogs.

Protocol: Chiral HPLC Separation

• Column Selection: Employ a chiral stationary phase, such as a derivatized cellulose-based column (e.g., Chiracel OJ-RH).[6]

• Mobile Phase: Utilize a reverse-phase eluent system, typically a mixture of acetonitrile, methanol, and an aqueous buffer (e.g., water with pH adjusted to 4). The exact ratio of solvents needs to be optimized for the specific isomers being separated.[6]

• Detection: Monitor the elution profile using a UV detector at a wavelength where the compounds have significant absorbance (e.g., 200-210 nm).[6]

• Temperature Control: Maintain a constant column temperature (e.g., 25-40°C) to ensure reproducible separation.[6]

• Method Development: Systematically vary the mobile phase composition and column temperature to achieve optimal resolution between the stereoisomers.[6]

Biological Activity Assays

Protocol: Platelet Aggregation Assay

This assay measures the ability of U-46619 isomers to induce platelet aggregation in vitro.

• Preparation of Platelet-Rich Plasma (PRP): Obtain whole blood from healthy donors in tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g for 15 minutes) to separate the PRP.[1]

• Aggregation Measurement: Use a light transmission aggregometer. Calibrate the instrument with PRP (0% aggregation) and platelet-poor plasma (PPP, 100% aggregation).

• Agonist Addition: Add varying concentrations of the U-46619 isomer to the PRP in the aggregometer cuvette.

• Data Recording: Record the change in light transmission over time, which corresponds to the degree of platelet aggregation.

• Data Analysis: Generate a concentration-response curve and calculate the EC50 value (the concentration that produces 50% of the maximal response).[1]

Protocol: Smooth Muscle Contraction Assay

This assay assesses the ability of U-46619 isomers to induce the contraction of vascular smooth muscle.

• Tissue Preparation: Dissect a blood vessel (e.g., rat aorta) into rings and mount them in an organ bath containing a physiological salt solution (PSS) aerated with 95% O2 and 5% CO2 at 37°C.

• Equilibration: Allow the tissue to equilibrate under a resting tension.

• Agonist Addition: Add cumulative concentrations of the U-46619 isomer to the organ bath.

• Data Recording: Record the isometric tension generated by the tissue rings.

• Data Analysis: Construct a concentration-response curve and determine the EC50 value.[1]

Visualizing the Implications of U-46619 Stereoisomerism

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Signaling pathway of (5Z)-U-46619 via the TP receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analytical and preparative resolution of enantiomers of prostaglandin precursors and prostaglandins by liquid chromatography on derivatized cellulose chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes: Protocol for Using U-46619 in Platelet Aggregation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and a potent thromboxane (B8750289) A2 (TXA2) receptor agonist.[1][2] It mimics the effects of thromboxane A2, a key mediator in hemostasis and thrombosis, by inducing platelet shape change, aggregation, and vasoconstriction.[1] In research settings, U-46619 is a critical tool for studying TXA2-mediated physiological and pathological processes, particularly in the context of platelet function and cardiovascular diseases.[3][4] These application notes provide a detailed protocol for utilizing U-46619 in platelet aggregation assays, along with relevant quantitative data and a schematic of its signaling pathway.

Data Presentation

The following table summarizes key quantitative parameters for U-46619, providing a reference for expected effective concentrations in various platelet function assays.

Parameter	Value	System / Assay
EC50 (Platelet Aggregation)	0.58 µM	Rabbit Platelets
EC50 (Platelet Aggregation)	82 nM	Human Platelets
EC50 (Platelet Shape Change)	0.013 µM	Platelets
EC50 (Platelet Shape Change)	4.8 nM	Human Platelets
EC50 (TP Receptor Agonism)	35 nM	General
Concentration Range (Platelet Aggregation)	1 nM - 10 µM	General
Concentration Range (Intracellular Ca2+ Increase)	0.1 - 1 µM	Rat Cardiomyocytes

Data compiled from multiple sources.[4][5][6]

Experimental Protocol: Platelet Aggregation Assay

This protocol details the use of light transmission aggregometry to measure U-46619-induced platelet aggregation in vitro.[4]

Materials:

• U-46619

• Venous blood from healthy, consenting donors

• 3.2% sodium citrate (B86180) tubes

• Lumi-aggregometer

• Glass aggregometer cuvettes with magnetic stir bars

• Pipettes

• Centrifuge

• Platelet-poor plasma (PPP)

• Platelet-rich plasma (PRP)

Methodology:

• Blood Collection: Draw venous blood into tubes containing 3.2% sodium citrate as an anticoagulant.[4]

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the whole blood at 200 x g for 15 minutes at room temperature. This will separate the blood into layers, with the upper layer being the PRP.[4]

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain PPP, which is used to adjust the platelet count of the PRP.[4]

• Platelet Count Adjustment: Adjust the platelet count of the PRP to a final concentration of 2.5 x 10⁸ platelets/mL using the previously prepared PPP.[4]

• Assay Procedure:

  • Pipette 450 µL of the adjusted PRP into a glass aggregometer cuvette containing a magnetic stir bar.[4]

  • Incubate the cuvette at 37°C for 5 minutes in the heating block of the lumi-aggregometer.[4]

  • Add 50 µL of the U-46619 solution at the desired final concentration. To determine the EC50, a concentration-response curve can be generated using a range of concentrations (e.g., 10 nM to 10 µM).[4]

  • Immediately begin recording the change in light transmission for 5-10 minutes. An increase in light transmission corresponds to platelet aggregation.[4]

• Data Analysis: Determine the maximum percentage of aggregation for each U-46619 concentration. From the concentration-response curve, calculate the EC50 value, which represents the concentration of U-46619 that induces 50% of the maximal aggregation response.[4]

Signaling Pathway

U-46619 exerts its effects by binding to and activating the thromboxane A2 receptor (TP receptor), a G-protein coupled receptor. This activation initiates a downstream signaling cascade that ultimately leads to platelet activation and aggregation.

Caption: U-46619 signaling cascade in platelets.

Experimental Workflow

The following diagram outlines the key steps involved in performing a platelet aggregation assay using U-46619.

Caption: Workflow for a U-46619 induced platelet aggregation assay.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. biodatacorp.com [biodatacorp.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biodatacorp.com [biodatacorp.com]

Application Notes and Protocols for Inducing Pulmonary Hypertension in Animal Models Using 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1] It functions as a thromboxane (B8750289) A2 (TP) receptor agonist, mimicking the effects of thromboxane A2, a key mediator in vasoconstriction and platelet aggregation.[1] In research settings, U-46619 is a valuable tool for inducing acute and reversible pulmonary hypertension in various animal models, allowing for the investigation of disease pathophysiology and the evaluation of potential therapeutic interventions.[2][3][4] This document provides detailed protocols and data for the use of U-46619 in inducing pulmonary hypertension, with a focus on porcine and caprine models.

Mechanism of Action

U-46619 selectively binds to and activates thromboxane A2 (TP) receptors, which are G-protein coupled receptors. In the pulmonary vasculature, activation of TP receptors on smooth muscle cells initiates a signaling cascade that leads to vasoconstriction. This cascade involves the activation of phospholipase C, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C. The elevation of intracellular calcium, along with the activation of the Rho-kinase pathway, results in the phosphorylation of myosin light chains and subsequent smooth muscle contraction.[5][6]

Figure 1: U-46619 signaling pathway in pulmonary artery smooth muscle cells.

Data Presentation

Hemodynamic Effects of U-46619 Infusion in Porcine Models

Parameter	Baseline (mean ± SD)	U-46619 Infusion (mean ± SD)	P-value
Heart Rate (beats/min)	90.1 ± 13.9	108.6 ± 22.8	<0.05
Mean Systemic Blood Pressure (mmHg)	79.4 ± 11.9	80.3 ± 15.3	NS
Mean Pulmonary Artery Pressure (mmHg)	16.4 ± 3.5	40.1 ± 5.2	<0.001
Right Atrial Pressure (mmHg)	5.9 ± 2.1	10.1 ± 3.4	<0.01
Pulmonary Vascular Resistance (dynes·s·cm⁻⁵)	224.3 ± 89.1	893.4 ± 387.6	<0.001
Systemic Vascular Resistance (dynes·s·cm⁻⁵)	1489.2 ± 501.7	2011.8 ± 789.4	<0.05
Cardiac Output (L/min)	4.3 ± 1.1	3.5 ± 1.2	<0.05

Data adapted from studies in Landrace pigs.[7][8] The target mean pulmonary artery pressure (mPAP) was 40 mmHg.[7][8]

Dose-Response of U-46619 on Pulmonary and Systemic Arterial Pressure in Goats

U-46619 Dose (µg·kg⁻¹·min⁻¹)	Change in Mean Pulmonary Arterial Pressure (mmHg)	Change in Mean Systemic Arterial Pressure (mmHg)
2	+15.2 ± 2.1	+8.4 ± 1.5
4	+22.5 ± 3.4	+12.6 ± 2.3
6	+28.1 ± 4.2	+16.8 ± 3.1

Data represents the peak change from baseline during infusion in conscious goats.[9]

Experimental Protocols

Protocol 1: Induction of Acute, Reversible Pulmonary Hypertension in a Porcine Model

This protocol is designed to induce a stable and reversible state of pulmonary hypertension, suitable for short-term hemodynamic studies.

Materials:

• U-46619 (Tocris Bioscience or equivalent)

• Sterile saline solution (0.9% NaCl)

• Infusion pump

• Anesthetized and mechanically ventilated Landrace pigs (30-35 kg)

• Hemodynamic monitoring equipment (e.g., Swan-Ganz catheter)

Procedure:

• Preparation of U-46619 Solution:

  • Prepare a stock solution of U-46619 at a concentration of 10 mg/ml.[7][8]

  • For infusion, dilute the stock solution in sterile saline to a final concentration appropriate for the desired infusion rate and animal weight. A common starting concentration is 100 µg/ml.

• Animal Preparation:

  • Anesthetize the pig according to an approved institutional protocol.

  • Establish venous and arterial access for drug administration and blood pressure monitoring.

  • Place a Swan-Ganz catheter for the measurement of pulmonary artery pressure, right atrial pressure, and cardiac output.

  • Allow the animal to stabilize and record baseline hemodynamic parameters.

• U-46619 Infusion:

  • Caution: High doses of U-46619 can cause rapid hemodynamic deterioration, including a severe drop in systemic blood pressure and acute right ventricular decompensation.[3][7][8] It is crucial to start with a low dose and titrate upwards.

  • Initiate a continuous intravenous infusion of U-46619 at a low dose, for example, 0.025 µg/kg/min.[7][8]

  • Increase the infusion rate in a stepwise manner (e.g., 0.025, 0.05, 0.075, 0.1, 0.12, 0.15, 0.175 µg/kg/min) every 5-10 minutes.[7][8]

  • Continuously monitor mean pulmonary artery pressure (mPAP) and mean systemic blood pressure.

  • The target mPAP is typically around 40 mmHg.[7][8] Adjust the infusion rate to achieve and maintain this target while ensuring systemic blood pressure remains stable.

  • If a significant drop in systemic blood pressure occurs, reduce the infusion rate or provide catecholamine support as needed.[7][8]

• Maintenance and Reversibility:

  • Once the target mPAP is reached, maintain the infusion rate for the duration of the experiment. The induced pulmonary hypertension is stable with continuous infusion.[10]

  • To reverse the effect, cease the U-46619 infusion. Hemodynamic parameters typically return to baseline within 15 minutes.[2][3]

Figure 2: Experimental workflow for inducing acute pulmonary hypertension.

Protocol 2: Induction of Pulmonary Hypertension in a Conscious Goat Model

This protocol is for studying the cardiorespiratory effects of U-46619 in a conscious large animal model.

Materials:

• U-46619

• Sterile saline solution

• Infusion pump

• Conscious goats with chronically implanted catheters for pressure measurement and drug infusion.

Procedure:

• Preparation of U-46619 Solution:

  • Prepare solutions of U-46619 in sterile saline to deliver doses of 2, 4, and 6 µg/kg over a 5-minute period.[9]

• Animal Preparation:

  • Allow the goat to acclimate to the experimental setting.

  • Connect the indwelling catheters to the monitoring and infusion equipment.

  • Record stable baseline cardiorespiratory variables.

• U-46619 Infusion:

  • Infuse U-46619 at the desired dose (e.g., starting with 2 µg·kg⁻¹·min⁻¹) for 5 minutes.[9]

  • Continuously measure pulmonary and systemic arterial blood pressures.

  • The infusion will lead to immediate increases in pulmonary and systemic arterial pressure.[9]

  • Allow for a sufficient washout period between different doses to ensure hemodynamic parameters return to baseline.

• Post-Infusion Monitoring:

  • The hypertensive effect is sustained for up to 15 minutes after the cessation of the infusion.[9]

  • Monitor the animal for any adverse effects, such as delayed tachypnea, which has been observed at higher doses.[9]

Important Considerations and Limitations

• Acute vs. Chronic Model: U-46619 infusion is a model of acute pulmonary hypertension. It primarily induces vasoconstriction and does not replicate the chronic vascular remodeling or right ventricular hypertrophy characteristic of the human disease.[4] Studies have shown that U-46619 does not induce hypertrophy or increase protein synthesis in cardiomyocytes.[11] Therefore, this model is not suitable for studying these chronic aspects of pulmonary hypertension.

• Systemic Effects: While U-46619 has a more pronounced effect on the pulmonary circulation, it also causes systemic vasoconstriction.[9] Researchers must carefully monitor systemic blood pressure to avoid cardiovascular collapse.

• Species Differences: The effective dose and hemodynamic response to U-46619 can vary between species. The provided protocols for pigs and goats may require adjustment for other animal models.

• Reversibility: A key advantage of this model is its rapid reversibility upon cessation of the infusion, allowing for repeated measurements or the testing of multiple interventions in the same animal.[2][3]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Thromboxane A2 mimetic U-46619 induces systemic and pulmonary hypertension and delayed tachypnea in the goat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of 3 Methods to Induce Acute Pulmonary Hypertension in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring Intracellular Calcium Mobilization Using the Thromboxane A₂ Receptor Agonist U-46619 and its Inactive Isomer 5-trans U-46619

Audience: Researchers, scientists, and drug development professionals.

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, which acts as a potent and selective agonist for the Thromboxane (B8750289) A₂ (TP) receptor.[1][2] The TP receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in physiological processes such as platelet aggregation and the contraction of vascular smooth muscle.[2][3] Upon activation, the TP receptor primarily couples to the Gαq subunit, initiating a signaling cascade that results in a rapid and measurable increase in intracellular calcium concentration ([Ca²⁺]i).[4][5] This makes U-46619 an invaluable tool for studying TP receptor signaling and for screening potential receptor antagonists.

5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the C5 position.[2] It is often found as a minor impurity in preparations of U-46619 and is significantly less active or inactive at the TP receptor.[2][6] Consequently, 5-trans U-46619 serves as an ideal negative control in experiments to demonstrate that the observed calcium mobilization is a specific, on-target effect of TP receptor activation by U-46619.

These application notes provide a detailed protocol for measuring U-46619-induced intracellular calcium mobilization in a cell-based assay format, utilizing 5-trans U-46619 to confirm assay specificity.

Principle of the Assay

The assay quantifies changes in intracellular calcium concentration using a fluorescent calcium indicator dye, such as Fluo-4 AM. The acetoxymethyl (AM) ester form of the dye allows it to be loaded into cells, where intracellular esterases cleave the AM group, trapping the active dye inside.[7] In its calcium-free state, the dye exhibits low fluorescence. Upon agonist stimulation of the TP receptor, the Gαq-mediated signaling cascade leads to the release of Ca²⁺ from intracellular stores (the endoplasmic reticulum).[5] The binding of free cytosolic calcium to the dye causes a significant increase in its fluorescence intensity. This change in fluorescence, directly proportional to the [Ca²⁺]i, is measured over time using a fluorescence plate reader. The potency of an agonist (e.g., U-46619) is determined by generating a dose-response curve and calculating the EC₅₀ value, while the lack of response to a negative control (5-trans U-46619) confirms the specificity of the assay.

Signaling Pathway

The activation of the Thromboxane A₂ (TP) receptor by its agonist U-46619 initiates a well-defined signaling cascade leading to intracellular calcium release. The inactive isomer, 5-trans U-46619, fails to bind effectively to the receptor and therefore does not trigger this downstream pathway.

Figure 1. TP receptor Gαq signaling pathway leading to calcium mobilization.

Materials and Reagents

• Cell Line: HEK293 or CHO cells stably expressing the human TP receptor.

• Culture Medium: DMEM or F-12 Ham's medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

• Assay Plates: Black-walled, clear-bottom 96-well or 384-well microplates.

• Compounds:

  • U-46619 (CAS 56985-40-1)

  • 5-trans U-46619

  • Ionomycin (Positive Control)

• Solvent: Anhydrous DMSO.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium Indicator Dye: Fluo-4 AM.

• Anionic Transporter Inhibitor: Probenecid (optional, but recommended).

• Detergent: Pluronic F-127.

• Instrumentation: Fluorescence plate reader with automated injection capabilities (e.g., FlexStation 3, FLIPR).

Experimental Protocol

The following protocol describes a no-wash calcium flux assay using Fluo-4 AM in a 96-well format.

Figure 2. Experimental workflow for the calcium mobilization assay.

5.1. Cell Preparation (Day 1)

• Harvest and count cells from a sub-confluent culture flask.

• Resuspend cells in culture medium to an appropriate density.

• Seed 100 µL of the cell suspension into each well of a black-walled, clear-bottom 96-well plate.

• Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

5.2. Compound Plate Preparation (Day 2)

• Prepare a 10 mM stock solution of U-46619 and 5-trans U-46619 in DMSO.

• Perform serial dilutions of the stock solutions in Assay Buffer to create a range of concentrations (e.g., from 10 µM to 10 pM) at 4x the final desired concentration.

• Include wells with Assay Buffer only (vehicle control) and a positive control (e.g., Ionomycin).

5.3. Dye Loading (Day 2)

• Prepare the Dye Loading Buffer. For 10 mL of buffer, mix:

  • 10 mL Assay Buffer

  • 20 µL of 2 mM Fluo-4 AM stock in DMSO (final concentration 4 µM)

  • 50 µL of 10% Pluronic F-127 (final concentration 0.05%)

  • 50 µL of 250 mM Probenecid (final concentration 2.5 mM, optional)

• Aspirate the culture medium from the cell plate.

• Add 100 µL of Dye Loading Buffer to each well.

• Incubate the plate for 45-60 minutes at 37°C, protected from light.

5.4. Calcium Flux Measurement (Day 2)

• Set the fluorescence plate reader to the appropriate settings for Fluo-4 (Excitation: ~494 nm, Emission: ~516 nm).

• Program the instrument to perform the following sequence for each well:

  • Read baseline fluorescence for 15-20 seconds.

  • Add 50 µL from the compound plate (this will be a 1:3 dilution, resulting in a 1x final concentration).

  • Immediately begin kinetic reading of fluorescence intensity every 1-2 seconds for at least 120 seconds.

Data Analysis and Expected Results

• Response Calculation: For each well, determine the peak fluorescence intensity after compound addition and subtract the average baseline fluorescence to get the response (Max - Min).

• Normalization: Normalize the data by expressing the response as a percentage of the maximal response observed with the highest concentration of U-46619.

• Dose-Response Curve: Plot the normalized response against the logarithm of the agonist concentration.

• EC₅₀ Calculation: Fit the dose-response curve using a four-parameter logistic equation to determine the EC₅₀ value for U-46619.

• Specificity Check: The wells treated with 5-trans U-46619 should show no significant fluorescence increase compared to the vehicle control, confirming the response is specific to TP receptor activation.

Quantitative Data Summary

The potency of U-46619 can vary depending on the cell type and experimental conditions. The following tables provide a summary of reported EC₅₀ values and an example dataset comparing U-46619 with its inactive isomer.

Table 1: Reported EC₅₀ Values for U-46619 in Functional Assays

Assay Type	Species / Cell Type	EC₅₀ Value	Reference(s)
Platelet Shape Change	Human Platelets	13 - 35 nM	[4]
Platelet Aggregation	Human Platelets	0.58 - 1.31 µM	[4][8]
Serotonin Release	Human Platelets	~0.54 µM	[8][9]
Fibrinogen Receptor Binding	Human Platelets	~0.53 µM	[8][9]
Ca²⁺ Mobilization	Rat Cardiomyocytes	0.1 - 1 µM (Concentration-dependent increase)	[10]
Vasoconstriction	Rat Caudal Artery	~50 nM	[11]

Table 2: Example Dose-Response Data for Calcium Mobilization

Compound	Concentration [M]	Normalized Response (%)
U-46619	1.00E-06	100.0
U-46619	1.00E-07	95.2
U-46619	1.00E-08	81.5
U-46619	1.00E-09	48.9
U-46619	1.00E-10	15.3
U-46619	1.00E-11	2.1
5-trans U-46619	1.00E-06	1.5
5-trans U-46619	1.00E-07	0.8
Vehicle	0	0.0

Troubleshooting

• Low Signal-to-Background Ratio:

  • Optimize cell seeding density.

  • Increase dye loading time or concentration.

  • Ensure the health and viability of the cells.

• High Well-to-Well Variability:

  • Ensure uniform cell seeding and dye loading.

  • Check for and eliminate bubbles in wells.

  • Verify the precision of liquid handling steps.

• Response from Negative Control (5-trans U-46619):

  • Verify the identity and purity of the 5-trans U-46619 compound. Commercial preparations of U-46619 can contain the 5-trans isomer as an impurity, but the reverse should not be true for a pure sample of the isomer.[6]

  • Consider potential off-target effects at very high concentrations and reduce the concentration range tested.[12]

• No Response to U-46619:

  • Confirm TP receptor expression in the cell line.

  • Verify the activity of the U-46619 stock solution.

  • Ensure the assay buffer contains calcium.[13]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Intracellular calcium flux measurement | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 8. apexbt.com [apexbt.com]
• 9. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. Alterations by a thromboxane A2 analog (U46619) of calcium dynamics in isolated rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Effects of U46619 on intracellular Ca++ concentration and tension in human umbilical artery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: 5-trans U-46619 as a Pharmacological Tool for Interrogating Gq-PLC Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[2][3] The TP receptor primarily couples to the Gq alpha subunit, initiating a well-defined intracellular signaling cascade.[4][5] This makes 5-trans U-46619 an invaluable tool for researchers studying Gq-PLC-mediated signal transduction. Its stability in aqueous solutions, compared to the ephemeral nature of thromboxane A2, allows for precise and reproducible experimental conditions.[1]

Activation of the TP receptor by 5-trans U-46619 triggers the dissociation of the Gq protein alpha subunit, which in turn activates phospholipase C (PLC).[4][6] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6][7] IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, causing the release of stored intracellular calcium (Ca2+).[5][8] The subsequent rise in cytosolic calcium, along with the activation of protein kinase C (PKC) by DAG, orchestrates a variety of cellular responses, including platelet aggregation, smooth muscle contraction, and cell proliferation.[2][9][10]

These application notes provide detailed protocols for utilizing 5-trans U-46619 to study various aspects of the Gq-PLC signaling pathway.

Data Presentation

The following tables summarize key quantitative data for 5-trans U-46619, providing a reference for expected experimental outcomes.

Table 1: Physicochemical Properties of 5-trans U-46619

Parameter	Value	Reference
Molecular Weight	350.5 g/mol	[1]
Purity	≥98%
Storage	Store at -20°C	[1]
Solubility	~100 mg/mL in DMSO, Ethanol; ~1 mg/mL in PBS (pH 7.2)	[1][11]

Table 2: In Vitro Efficacy of U-46619 (cis-isomer, often used interchangeably)

Assay	Species	EC50	Reference
Platelet Shape Change	Human	4.8 nM	[12]
Platelet Shape Change	Rat	6.0 nM	[12]
Platelet Shape Change	Rabbit	7.3 nM	[12]
Platelet Aggregation	Human	82 nM - 1.31 µM	[12][13]
Platelet Aggregation	Rat	145 nM	[12]
Platelet Aggregation	Rabbit	65 nM	[12]
Vasoconstriction (Rat Aorta)	Rat	0.478 nM (endothelium-denuded)	[13]
Vasoconstriction (Rat Aorta)	Rat	6.54 nM (endothelium-intact)	[13]
Serotonin Release (Human Platelets)	Human	0.54 µM	[14]
Fibrinogen Receptor Binding (Human Platelets)	Human	0.53 µM	[14]

Signaling Pathway and Experimental Workflow

To visually represent the mechanisms and procedures discussed, the following diagrams are provided in DOT language.

Caption: 5-trans U-46619 induced Gq-PLC signaling cascade.

Caption: General experimental workflow for in vitro studies.

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol details the use of 5-trans U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by light transmission aggregometry.[15]

Materials:

• Human whole blood from healthy, consenting donors

• 3.2% sodium citrate (B86180) (anticoagulant)

• 5-trans U-46619

• Dimethyl sulfoxide (B87167) (DMSO) or Ethanol

• Phosphate-buffered saline (PBS)

• Light transmission aggregometer

• Cuvettes with stir bars

• Calibrated micropipettes

Procedure:

• PRP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[15]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[15]

  • Carefully transfer the upper PRP layer to a new tube.[15]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.[15]

• U-46619 Preparation:

  • Prepare a stock solution of 5-trans U-46619 (e.g., 10 mM) in DMSO or ethanol.[16] Aliquot and store at -80°C for long-term stability.[16]

  • On the day of the experiment, prepare serial dilutions of the stock solution in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[15]

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP if necessary using PPP.[16]

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.[15]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.[15]

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.[15]

  • Add 50 µL of the 5-trans U-46619 dilution to the PRP to initiate aggregation.[15]

  • Record the change in light transmission for 5-10 minutes.[15]

• Data Analysis:

  • The aggregation is quantified as the maximum percentage change in light transmission.[15]

  • Plot the concentration-response curve and determine the EC50 value.

Protocol 2: Intracellular Calcium Mobilization Assay

This assay measures the increase in cytosolic free calcium in response to TP receptor activation by 5-trans U-46619.[17]

Materials:

• Cells expressing the TP receptor (e.g., HEK293 cells transfected with the TP receptor, or vascular smooth muscle cells)

• Black-walled, clear-bottom 96-well plates

• Cell culture medium

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other physiological salt solution

• 5-trans U-46619

• Fluorescence plate reader with an automated injection system

Procedure:

• Cell Culture:

  • Plate cells expressing TP receptors onto black-walled, clear-bottom 96-well plates and grow to desired confluency.[17]

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., 5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.[15]

  • Remove the culture medium from the cells and wash once with HBSS.[15]

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.[15][17]

  • Gently wash the cells two to three times with HBSS to remove extracellular dye.[17]

  • Add 100 µL of HBSS to each well.[15]

• Measurement of Calcium Response:

  • Prepare serial dilutions of 5-trans U-46619 in HBSS at 2x the final desired concentration.[15]

  • Place the plate into the fluorescence plate reader.[17]

  • Measure the baseline fluorescence for a short period.[17]

  • Program the instrument to inject 100 µL of the 5-trans U-46619 dilutions into the wells.[15]

  • Immediately begin recording the change in fluorescence intensity over time (e.g., every second for 2-3 minutes).[15]

• Data Analysis:

  • The change in fluorescence is proportional to the change in intracellular calcium concentration.[15]

  • Quantify the peak fluorescence response relative to the baseline for each concentration of 5-trans U-46619 to generate a concentration-response curve and calculate the EC50.[17]

Protocol 3: Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of 5-trans U-46619 on isolated blood vessels.[17]

Materials:

• Isolated blood vessel (e.g., thoracic aorta)

• Physiological salt solution (e.g., Krebs-Henseleit solution)

• Wire myograph system with a force-displacement transducer

• High-potassium solution (e.g., 60 mM KCl)

• 5-trans U-46619

Procedure:

• Vessel Preparation:

  • Dissect the desired blood vessel and place it in cold physiological salt solution.[4]

  • Clean the vessel of adherent connective tissue and cut it into rings (e.g., 2-4 mm wide).[4]

• Isometric Tension Recording:

  • Mount the vessel rings between two hooks in an organ bath containing physiological salt solution maintained at 37°C and bubbled with 95% O2 / 5% CO2.[4]

  • Connect one hook to a force-displacement transducer to record isometric tension.[4]

  • Apply an optimal resting tension and allow the vessels to equilibrate for 60-90 minutes.[4]

• Experimental Procedure:

  • After equilibration, induce a reference contraction with a high-potassium solution to check for tissue viability.[4]

  • Wash the tissues and allow them to return to baseline tension.[4]

  • Add cumulative concentrations of 5-trans U-46619 to the organ bath (e.g., from 1 nM to 10 µM) and record the contractile response.[4][17]

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal contraction induced by KCl.[4]

  • Construct a concentration-response curve and calculate the EC50 value for 5-trans U-46619.[4]

Troubleshooting and Considerations

• Solvent Effects: 5-trans U-46619 is typically dissolved in an organic solvent like DMSO or ethanol. Ensure that the final concentration of the solvent in the assay does not exceed a level that could affect the biological system (typically <0.1%).

• Stability: Aqueous solutions of 5-trans U-46619 are not recommended for storage for more than one day.[1][13] Prepare fresh dilutions for each experiment.

• Off-Target Effects: While 5-trans U-46619 is a selective TP receptor agonist, at high concentrations, the potential for off-target effects should be considered.[16] The use of a specific TP receptor antagonist (e.g., SQ29548) can help confirm that the observed effects are TP receptor-mediated.[18]

• Donor Variability: In experiments using primary human tissues like platelets, there can be significant donor-to-donor variability in the response to agonists.[13] It is advisable to use samples from multiple donors to ensure the generalizability of the findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Targeting G protein-coupled receptor signalling by blocking G proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Thromboxane A2 analogue U 46619 enhances tumour cell proliferation in HeLa cells via specific receptors which are apparently distinct from TXA2 receptors on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. biodatacorp.com [biodatacorp.com]
• 13. benchchem.com [benchchem.com]
• 14. apexbt.com [apexbt.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Application Notes and Protocols for Quantifying U-46619-Induced RhoA/ROCK Signaling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to quantifying the effects of the thromboxane (B8750289) A2 receptor agonist, U-46619, on the RhoA/ROCK signaling pathway. The protocols outlined below are essential for researchers investigating vascular smooth muscle contraction, platelet aggregation, and other physiological processes mediated by this pathway.

Introduction to U-46619 and the RhoA/ROCK Signaling Pathway

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1] Activation of the TP receptor by U-46619 initiates a signaling cascade that is crucial in various physiological and pathophysiological processes, including vasoconstriction and platelet aggregation.[1][2]

One of the primary downstream signaling pathways activated by the TP receptor is the RhoA/ROCK pathway.[1] Upon U-46619 binding, the TP receptor can couple to Gα12/13 proteins, which in turn activate the small GTPase RhoA.[3][4] RhoA cycles between an inactive GDP-bound state and an active GTP-bound state. In its active form, RhoA stimulates Rho-associated coiled-coil containing protein kinase (ROCK).[5]

ROCK, a serine/threonine kinase, phosphorylates several downstream targets to mediate cellular responses. A key substrate of ROCK is the myosin phosphatase target subunit 1 (MYPT1).[6] Phosphorylation of MYPT1 at threonine 696 (Thr696) and threonine 855 (Thr855) inhibits the activity of myosin light chain (MLC) phosphatase.[7][8] This inhibition leads to an increase in the phosphorylation of the myosin light chain (MLC) at threonine 18 (Thr18) and serine 19 (Ser19), promoting actin-myosin interaction and leading to smooth muscle contraction and stress fiber formation.[8][9]

Quantifying the activation of RhoA and the phosphorylation of its downstream effectors is critical for understanding the mechanism of action of U-46619 and for the development of novel therapeutics targeting this pathway.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the U-46619-induced RhoA/ROCK signaling cascade and a general experimental workflow for its quantification.

References

• 1. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 2. Flowchart Creation [developer.mantidproject.org]
• 3. medium.com [medium.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Phospho-Myosin Light Chain 2 (Thr18/Ser19) Antibody (#3674) Datasheet Without Images | Cell Signaling Technology [cellsignal.com]
• 7. researchgate.net [researchgate.net]
• 8. Phospho-Myosin Light Chain 2 (Thr18/Ser19) Antibody | Cell Signaling Technology [cellsignal.com]
• 9. medium.com [medium.com]

Utilizing U-46619 for In Vitro and Ex Vivo Studies of Thrombosis and Hemostasis

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and a potent thromboxane (B8750289) A2 (TXA2) receptor (TP receptor) agonist.[1][2] It mimics the physiological and pathological effects of TXA2, a highly unstable but potent mediator of platelet activation and vasoconstriction.[3][4] Due to its stability, U-46619 is an invaluable tool for investigating the roles of the TXA2 pathway in thrombosis, hemostasis, and various cardiovascular diseases.[3][5] This document provides detailed application notes and experimental protocols for utilizing U-46619 in relevant research settings.

U-46619 potently stimulates TP receptor-mediated responses, leading to platelet shape change, aggregation, and granule secretion.[2][6] It also induces contraction of vascular smooth muscle, contributing to vasoconstriction.[2][7] These actions are central to the formation of a hemostatic plug at sites of vascular injury and are also implicated in the pathophysiology of thrombotic events such as myocardial infarction and stroke.[3][7]

Mechanism of Action

U-46619 binds to and activates the TP receptor, a G protein-coupled receptor (GPCR).[7] The TP receptor is predominantly coupled to Gq proteins.[7] Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 triggers the release of calcium from intracellular stores, leading to a rapid increase in cytosolic calcium concentration.[6] This calcium signaling, along with the activation of protein kinase C (PKC) by DAG, orchestrates a cascade of downstream events including platelet shape change, granule release, and the activation of integrin αIIbβ3, the receptor responsible for platelet aggregation.[9] U-46619 has also been shown to activate p38 and ERK-1/2 signaling pathways.[6][7]

Data Presentation

The following tables summarize key quantitative data for U-46619 from various in vitro and ex vivo studies.

Table 1: EC50 Values of U-46619 in Platelet Function Assays

Parameter	Species	EC50 Value	Reference
Platelet Aggregation	Human	82 nM	[2]
Platelet Aggregation	Rabbit	0.58 µM	[10]
Platelet Aggregation	Rat	145 nM	[2]
Platelet Shape Change	Human	4.8 nM	[2]
Platelet Shape Change	Human	13 nM	[6]
Platelet Shape Change	Rabbit	7.3 nM	[2]
Platelet Shape Change	Rat	6.0 nM	[2]
Serotonin Release	Human	0.536 µM	[11]
Fibrinogen Receptor Binding	Human	0.53 µM	[11]
Myosin Light Chain Phosphorylation	Human	0.057 µM	[11]

Table 2: Effective Concentrations of U-46619 in Various Assays

Assay	System/Species	Concentration Range	Reference
Platelet Aggregation	General	1 nM - 10 µM	[10]
Increased Intracellular Ca2+	Rat Cardiomyocytes	0.1 - 1 µM	[10]
Vasoconstriction	Human Resistance Arteries	~16 nM (EC50)	[10]
Vasoconstriction (Pial Arterioles)	Rabbit & Rat	10 pM - 1 µM	[12]
KCa Channel Inhibition	Pig Coronary Artery	50 - 150 nM	[4]

Experimental Protocols

Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol describes the measurement of U-46619-induced platelet aggregation in platelet-rich plasma (PRP) using a light transmission aggregometer.

Materials:

• Freshly drawn human venous blood

• 3.2% Sodium Citrate (B86180) (anticoagulant)

• U-46619 stock solution (e.g., 1 mM in DMSO)

• Phosphate-Buffered Saline (PBS) or Tyrode's buffer

• Light Transmission Aggregometer and cuvettes with stir bars

• Centrifuge

Protocol:

• Blood Collection: Collect venous blood into tubes containing 3.2% sodium citrate (9 parts blood to 1 part citrate).

• PRP Preparation: Centrifuge the blood at 200 x g for 15 minutes at room temperature to obtain platelet-rich plasma (PRP).[10]

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain platelet-poor plasma (PPP), which will be used as a reference (100% aggregation).[10]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to approximately 2.5 x 10⁸ platelets/mL using PPP.[10]

• Assay Setup:

  • Pipette 450 µL of the adjusted PRP into an aggregometer cuvette containing a magnetic stir bar.[10]

  • Incubate the cuvette at 37°C for 5 minutes in the heating block of the aggregometer.[10]

• Baseline Reading: Place the cuvette in the aggregometer and establish a stable baseline (0% aggregation).

• Induction of Aggregation: Add 50 µL of U-46619 solution at the desired final concentration (e.g., for a concentration-response curve, use concentrations ranging from 10 nM to 10 µM).[10] A vehicle control (e.g., DMSO diluted in buffer) should be run in parallel.

• Data Recording: Record the change in light transmission for 5-10 minutes. Increased light transmission corresponds to platelet aggregation.[10]

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and calculate the EC50 value from the concentration-response curve.[10]

In Vivo Thrombosis Model (Ferric Chloride-Induced)

This protocol describes the induction of arterial thrombosis in a murine model using ferric chloride (FeCl₃) to evaluate the thrombotic effects of U-46619 or the efficacy of anti-thrombotic agents targeting the TXA2 pathway.

Materials:

• Mice (e.g., ICR or C57BL/6)

• Anesthetic (e.g., ketamine/xylazine)

• Surgical microscope

• Ferric chloride (FeCl₃) solution (e.g., 10% in water)

• Filter paper discs

• Doppler flow probe

• U-46619 solution for injection (if investigating its pro-thrombotic effect)

Protocol:

• Animal Preparation: Anesthetize the mouse and place it on a surgical platform.

• Carotid Artery Exposure: Make a midline cervical incision and carefully expose the common carotid artery.

• Flow Probe Placement: Place a Doppler flow probe around the artery to monitor blood flow.

• Induction of Thrombosis:

  • Saturate a small piece of filter paper with FeCl₃ solution.

  • Apply the filter paper to the adventitial surface of the carotid artery for a defined period (e.g., 3 minutes).

  • Remove the filter paper and wash the area with saline.

• Blood Flow Monitoring: Continuously monitor the arterial blood flow until complete occlusion occurs (cessation of flow). The time to occlusion is the primary endpoint.

• U-46619 Administration (Optional): To study the pro-thrombotic effect of U-46619, it can be administered (e.g., via intravenous injection) prior to or during the FeCl₃ application. Doses would need to be optimized, but a starting point could be in the range of 5 µg/kg.[6]

• Data Analysis: Compare the time to occlusion between different treatment groups (e.g., vehicle control vs. U-46619; or vehicle vs. a TP receptor antagonist in a U-46619 co-administration model).

Intracellular Calcium Mobilization Assay

This assay measures the U-46619-induced increase in intracellular calcium ([Ca²⁺]i) in platelets or other TP receptor-expressing cells.

Materials:

• Washed platelets or cultured cells expressing TP receptors

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Physiological salt solution (e.g., Tyrode's buffer)

• U-46619 stock solution

• Fluorescence plate reader or fluorometer with an injection system

Protocol:

• Cell Preparation:

  • For washed platelets, prepare them from PRP by centrifugation and resuspend in a suitable buffer.

  • For cultured cells, plate them in black-walled, clear-bottom 96-well plates.[10]

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye in the physiological salt solution.

  • Incubate the cells with the dye-loading buffer at 37°C for 45-60 minutes.[10]

• Washing: Gently wash the cells two to three times with the salt solution to remove extracellular dye.[10]

• Assay Procedure:

  • Place the plate in a fluorescence plate reader.

  • Measure the baseline fluorescence for a short period.

  • Inject U-46619 at various concentrations into the wells.

  • Immediately begin recording the change in fluorescence intensity over time. An increase in fluorescence indicates a rise in [Ca²⁺]i.[10]

• Data Analysis: Quantify the peak fluorescence intensity or the area under the curve to determine the concentration-response relationship for U-46619-induced calcium mobilization.

Visualizations

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. biodatacorp.com [biodatacorp.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 8. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 12. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 9,11-dideoxy-11α,9α-epoxymethanoprostaglandin F2α (U-46619) in Organ Bath Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

9,11-dideoxy-11α,9α-epoxymethanoprostaglandin F2α, commonly known as U-46619, is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1] It functions as a potent and selective thromboxane (B8750289) A2 (TXA2) receptor agonist, mimicking the physiological and pathophysiological effects of TXA2.[1] In pharmacology, U-46619 is an invaluable tool for investigating the role of the TXA2 receptor (TP receptor) in various physiological processes, particularly in the context of smooth muscle contraction. Organ bath experiments provide a robust in vitro system to study the contractile or relaxant properties of isolated tissues in a controlled environment, making them ideal for characterizing the effects of compounds like U-46619.[2]

This document provides detailed application notes and protocols for the use of U-46619 in organ bath experiments, focusing on its effects on vascular and non-vascular smooth muscle.

Mechanism of Action and Signaling Pathway

U-46619 exerts its effects by binding to and activating G-protein-coupled TP receptors on the surface of smooth muscle cells.[3][4] This activation initiates a downstream signaling cascade that ultimately leads to smooth muscle contraction. The primary mechanism involves an increase in intracellular calcium concentration ([Ca2+]i) and sensitization of the contractile apparatus to Ca2+.[3][5]

The key signaling events are as follows:

• Receptor Activation: U-46619 binds to the TP receptor, a Gq protein-coupled receptor.

• Phospholipase C (PLC) Activation: The activated Gq protein stimulates phospholipase C (PLC).[3][6]

• IP3 and DAG Formation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[6]

• Calcium Mobilization:

  • IP3-mediated Ca2+ release: IP3 binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored Ca2+ into the cytoplasm.[3][4]

  • Ca2+ Influx: The increase in intracellular Ca2+ and other signaling events lead to the opening of cell membrane calcium channels, including L-type voltage-gated Ca2+ channels (Cav1.2) and transient receptor potential canonical (TRPC) channels, resulting in an influx of extracellular Ca2+.[3]

• Protein Kinase C (PKC) Activation: DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC).[3]

• RhoA/Rho-Kinase (ROCK) Pathway Activation: U-46619 stimulation also activates the small GTPase RhoA and its downstream effector, Rho-kinase (ROCK).[5]

• Myosin Light Chain Phosphorylation and Contraction:

  • The elevated intracellular Ca2+ binds to calmodulin, which in turn activates myosin light chain kinase (MLCK).[5] MLCK then phosphorylates the 20 kDa regulatory light chains of myosin (LC20).[7]

  • ROCK contributes to contraction by inhibiting myosin light chain phosphatase (MLCP) through the phosphorylation of the myosin-targeting subunit (MYPT1), leading to a net increase in phosphorylated myosin light chains.[5]

  • The phosphorylation of myosin light chains allows for the interaction between actin and myosin, resulting in smooth muscle contraction.

The contraction induced by U-46619 can be abolished by specific TXA2 receptor antagonists, such as GR32191 and SQ-29548.[3][5]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. reprocell.com [reprocell.com]
• 3. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. portlandpress.com [portlandpress.com]
• 6. Receptor-mediated mitogenic effect of thromboxane A2 in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for preparing and handling 5-trans U-46619 solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and handling of 5-trans U-46619 solutions. Adherence to these guidelines is crucial for ensuring experimental reproducibility and laboratory safety.

Introduction

5-trans U-46619 is the trans isomer of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] While U-46619 is a potent thromboxane (B8750289) A2 (TXA2) receptor agonist that induces platelet aggregation and vasoconstriction, 5-trans U-46619 is often considered an impurity in U-46619 preparations.[1][2] Some research indicates that 5-trans U-46619 can inhibit microsomal prostaglandin E2 synthase (mPGES) at a concentration of 10 µM.[2][3] Given its distinct properties, careful preparation and handling of 5-trans U-46619 solutions are paramount for accurate experimental outcomes.

Data Presentation

The following tables summarize the key quantitative data for 5-trans U-46619 and its more extensively studied isomer, U-46619, for comparative purposes.

Table 1: Physicochemical Properties and Storage

Parameter	5-trans U-46619	U-46619	Reference
IUPAC Name	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid	(5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid	[1][4]
Synonyms	5,6-trans U-46619	9,11-Dideoxy-9α,11α-methanoepoxy PGF2α	[4][5]
Molecular Formula	C₂₁H₃₄O₄	C₂₁H₃₄O₄	[3]
Molecular Weight	350.5 g/mol	350.5 g/mol	[3]
Purity	≥98%	≥98%	[3][5]
Formulation	A solution in methyl acetate (B1210297)	A solution in methyl acetate	[3][5]
Storage	-20°C	-20°C	[3][5]
Stability	≥ 2 years at -20°C	≥ 2 years at -20°C	[3][5][6]

Table 2: Solubility

Solvent	5-trans U-46619	U-46619	Reference
Ethanol	~50 mg/mL	~100 mg/mL	[3][5][7]
DMSO	~50 mg/mL	~100 mg/mL	[3][5][7]
Dimethylformamide (DMF)	~50 mg/mL	~100 mg/mL	[3][5][7]
PBS (pH 7.2)	~1 mg/mL	~1-2 mg/mL	[3][4][7]

Table 3: Effective Concentrations of U-46619 in Platelet Function Assays (Human)

Parameter	EC₅₀	Concentration Range	Reference
Platelet Aggregation	0.58 µM - 1.31 µM	1 nM - 10 µM	[8][9]
Platelet Shape Change	0.013 µM - 0.035 µM	1 nM - 10 µM	[8][10]
Serotonin Release	0.536 µM	Not Specified	[8][10]
Fibrinogen Receptor Binding	0.53 µM	Not Specified	[8][10]
Myosin Light Chain Phosphorylation	0.057 µM	Not Specified	[8][10]

Experimental Protocols

5-trans U-46619 is typically supplied as a solution in methyl acetate.[3] To prepare a stock solution in a different solvent, the methyl acetate must first be removed.

Materials:

• Vial of 5-trans U-46619 in methyl acetate

• Gentle stream of nitrogen gas

• Anhydrous Dimethyl Sulfoxide (DMSO), Ethanol, or Dimethylformamide (DMF)

• Calibrated micropipettes and sterile tips

Protocol:

• Under a fume hood, evaporate the methyl acetate from the vial using a gentle stream of nitrogen gas.[5][7]

• Immediately add the desired volume of the chosen organic solvent (e.g., DMSO, ethanol) to the dried residue.[5][7]

• Vortex gently to ensure complete dissolution. For higher concentrations, warming the tube to 37°C and brief sonication may aid in dissolution.[10]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[11]

• Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2][11][12]

Aqueous solutions of 5-trans U-46619 are unstable and should be prepared fresh for each experiment.[2][4] Do not store aqueous solutions for more than one day.[4][5]

Materials:

• Stock solution of 5-trans U-46619 in an organic solvent

• Appropriate aqueous buffer (e.g., PBS pH 7.2, Tyrode's buffer)

• Calibrated micropipettes and sterile tips

Protocol:

• On the day of the experiment, thaw an aliquot of the stock solution.

• Perform serial dilutions of the stock solution into the desired aqueous buffer to achieve the final working concentrations.

• Ensure the final concentration of the organic solvent in the assay is minimal to avoid physiological effects.[7]

Handling and Safety Precautions

5-trans U-46619 should be handled as a hazardous substance.[5][13]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[13]

• Ventilation: Conduct all handling of the compound in a certified chemical fume hood to minimize inhalation exposure.[13]

• Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE and absorb the spill with an inert, non-combustible material. Collect the absorbed material into a sealed container for hazardous waste disposal.[13]

• Disposal: Dispose of all waste containing 5-trans U-46619 as hazardous waste in accordance with local, state, and federal regulations.[13]

Mandatory Visualizations

Caption: Signaling pathway of U-46619 via the TP receptor.[8][14]

Caption: General workflow for preparing 5-trans U-46619 solutions.

Detailed Experimental Protocol: Platelet Aggregation Assay

This protocol describes a typical light transmission aggregometry (LTA) experiment to measure platelet aggregation. While this protocol is standard for U-46619, it can be adapted to investigate the effects of 5-trans U-46619.

Materials:

• Freshly drawn human whole blood

• 3.2% Sodium Citrate (B86180) (anticoagulant)

• Working solutions of 5-trans U-46619 in an appropriate buffer

• Light Transmission Aggregometer and cuvettes with stir bars

• Calibrated micropipettes and sterile tips

Protocol:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[8]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[8]

  • Carefully collect the upper PRP layer.[8]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.[8]

• Instrument Setup:

  • Set up the aggregometer according to the manufacturer's instructions.

  • Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.[6]

• Aggregation Measurement:

  • Pipette PRP into the aggregometer cuvettes and allow them to equilibrate to 37°C with stirring for a few minutes.[6][8]

  • Add a small volume of the 5-trans U-46619 working solution to the PRP to achieve the desired final concentration.

  • Run a vehicle control (buffer with a corresponding amount of the organic solvent) in parallel.[6]

  • Record the change in light transmission over time (e.g., 5-10 minutes).[8]

  • The aggregation is quantified as the maximum percentage change in light transmission.[8]

• Data Analysis:

  • Plot the maximum aggregation percentage against the log of the 5-trans U-46619 concentration to generate a dose-response curve.[11]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. biodatacorp.com [biodatacorp.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Notes & Optimization

Overcoming solubility issues with 5-trans U-46619 in experimental buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility issues and effectively using 5-trans U-46619 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[1][3][4][5] Its primary mechanism of action involves binding to the TP receptor, leading to the activation of downstream signaling cascades that can induce platelet aggregation and smooth muscle contraction.[3][5] It is important to note that 5-trans U-46619 is often considered an isomer and a potential impurity in preparations of the more commonly studied 5-cis isomer, U-46619.[1][4]

Q2: How should I store 5-trans U-46619?

A2: For long-term stability, 5-trans U-46619, typically supplied as a powder, should be stored at -20°C.[1] Stock solutions prepared in organic solvents can be stored at -20°C for up to a month or at -80°C for up to six months.[1][6][7] To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[1][6]

Q3: Can I store 5-trans U-46619 in an aqueous buffer?

A3: No, it is strongly advised not to store 5-trans U-46619 in aqueous solutions for any significant length of time.[1][6] The compound is unstable in aqueous buffers, and working solutions should be prepared fresh immediately before each experiment.[1][6] Any unused aqueous solution should be discarded at the end of the day.[6]

Q4: What are the best solvents for preparing a stock solution of 5-trans U-46619?

A4: 5-trans U-46619 is soluble in several organic solvents.[1][6] Common choices for preparing high-concentration stock solutions include dimethyl sulfoxide (B87167) (DMSO), ethanol, dimethylformamide (DMF), and methyl acetate.[1][6][8] The choice of solvent will depend on the specific requirements and compatibility of your experimental system.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of 5-trans U-46619 in aqueous buffer	Low solubility in the chosen buffer.	U-46619 is sparingly soluble in aqueous buffers.[6][8] To prepare an aqueous working solution, first, prepare a high-concentration stock solution in an organic solvent like DMSO or ethanol. Then, dilute the stock solution into your experimental buffer. Alternatively, if the compound is in an organic solvent, you can evaporate the solvent under a gentle stream of nitrogen and then reconstitute the compound directly in the desired buffer.[6][8] Sonication may also help to dissolve the compound.[6]
Reduced or no biological activity	Degradation of the compound in the aqueous working solution.	Always prepare fresh aqueous working solutions of 5-trans U-46619 immediately before each experiment.[1][6] Do not store the compound in aqueous buffers.[6]
Improper storage of the stock solution.	Ensure that organic stock solutions are stored at -20°C or -80°C and are protected from light.[1][6] Use aliquots for single experiments to avoid repeated freeze-thaw cycles.[6]
Inconsistent EC50 values between experiments	Variability in the preparation of working solutions.	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.[6]
Inter-individual variability in biological samples (e.g., platelets).	Be aware that a certain percentage of the healthy population may show hypo-responsiveness to TP receptor agonists. It is advisable to screen donors if possible or use a larger sample size to account for biological variability.[6]

Quantitative Data Summary

The following table summarizes the solubility of U-46619, which is expected to be very similar for the 5-trans isomer.

Solvent	Approximate Solubility
DMSO	~50-100 mg/mL[1][8][9]
Ethanol	~50-100 mg/mL[1][8][9]
Dimethylformamide (DMF)	~50-100 mg/mL[1][9]
PBS (pH 7.2)	~1-2 mg/mL[1][5][8][9]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• Vial of 5-trans U-46619 (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Equilibration: Allow the vial of 5-trans U-46619 to reach room temperature before opening to prevent moisture condensation.[2]

• Calculation: The molecular weight of U-46619 is 350.5 g/mol .[2] To prepare a 10 mM stock solution from 1 mg of the compound, you will need to add 285.3 µL of DMSO.

• Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing the 5-trans U-46619 powder.[2]

• Mixing: Vortex the solution gently until the powder is completely dissolved.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[6] Store the aliquots at -80°C for long-term storage (up to 6 months).[6][7]

Protocol 2: Preparation of Aqueous Working Solutions

Materials:

• 10 mM stock solution of 5-trans U-46619 in DMSO

• Desired experimental buffer (e.g., PBS, Tyrode's buffer)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Thawing: On the day of the experiment, thaw a single aliquot of the 10 mM stock solution at room temperature.

• Serial Dilutions: Prepare a series of dilutions of the stock solution in your experimental buffer to achieve the desired final concentrations for your assay. It is crucial to add the stock solution to the buffer and mix immediately to prevent precipitation.

• Immediate Use: Use the freshly prepared aqueous working solutions immediately in your experiment. Do not store them.[1][6]

Visualizations

Signaling Pathways

Caption: 5-trans U-46619 Signaling Pathway

Experimental Workflow

Caption: Recommended Experimental Workflow

Troubleshooting Logic

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. apexbt.com [apexbt.com]

How to account for 5-trans U-46619 as an impurity in U-46619 preparations

This technical support center is designed for researchers, scientists, and drug development professionals utilizing the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. Here, you will find essential information, troubleshooting guides, and frequently asked questions (FAQs) to address the common challenge of accounting for its geometric isomer, 5-trans U-46619, which is often present as an impurity in commercial preparations.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and why is it a concern in my experiments?

A1: 5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the 5th carbon position.[1] It is commonly found as a minor impurity, typically ranging from 2-5%, in commercially available U-46619 preparations.[1][2] The presence of this isomer is a concern because it may possess its own biological activity, potentially confounding experimental results and leading to misinterpretation of data. While less characterized than U-46619, 5-trans U-46619 has been reported to have off-target effects, such as the inhibition of microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1).[3]

Q2: What are the known biological activities of 5-trans U-46619 compared to U-46619?

A2: U-46619 is a potent and selective agonist of the thromboxane A2 (TP) receptor, leading to physiological responses like platelet aggregation and smooth muscle contraction.[4][5] The pharmacological profile of 5-trans U-46619 is not as extensively documented. However, it is presumed to have a similar, though likely weaker, agonist activity at the TP receptor.[6] One study indicated that 5-trans U-46619 is approximately half as potent as the 5-cis version (U-46619) as an inhibitor of prostaglandin E synthase.[2]

Q3: How can I determine the purity of my U-46619 preparation and quantify the 5-trans isomer?

A3: A reliable method for separating and quantifying U-46619 and its 5-trans isomer is High-Performance Liquid Chromatography (HPLC). A reversed-phase HPLC method using a C18 column can effectively separate the two isomers, allowing for their individual quantification.[7] This is crucial for quality control and for understanding the true concentration of the active U-46619 in your experiments.[7]

Q4: What are the recommended storage and handling procedures for U-46619 to minimize degradation and isomerization?

A4: U-46619 is typically supplied in an organic solvent like methyl acetate (B1210297) and should be stored at -20°C for long-term stability.[8][9] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[10] Aqueous solutions of U-46619 are not recommended for storage for more than a day due to lower stability.[8][9]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent or lower-than-expected potency of U-46619.	1. Degradation of U-46619 stock solution.2. Presence of a higher than expected percentage of the less active 5-trans isomer.	1. Verify Storage: Ensure the stock solution has been stored correctly at -20°C and protected from light. Prepare fresh working solutions for each experiment.[8]2. Purity Analysis: Perform HPLC analysis to determine the exact ratio of U-46619 to 5-trans U-46619 in your stock.[7] Adjust the concentration of the active compound accordingly.3. Use a TP Receptor Antagonist: To confirm that the observed effect is mediated by the TP receptor, use a selective antagonist like SQ29548. A lack of blockade might suggest off-target effects from the impurity.[3]
High background signal or unexpected off-target effects.	1. The 5-trans U-46619 impurity may be exerting its own biological effects (e.g., mPGES-1 inhibition).2. The concentration of U-46619 being used is too high, leading to non-specific effects.	1. Characterize the Impurity's Effect: If possible, obtain a standard of 5-trans U-46619 and test its activity in your experimental system independently.2. Dose-Response Curve: Perform a comprehensive dose-response curve to determine the optimal concentration range for on-target effects.[3]3. Consider Purification: For highly sensitive assays, consider purifying the U-46619 stock using preparative HPLC to remove the 5-trans isomer.[11]
Variability in platelet aggregation response.	1. Platelet sensitivity can vary between donors.[3]2. The presence of 5-trans U-46619 may modulate the overall response.	1. Standardize Platelet Preparation: Ensure consistent platelet preparation and counts for all experiments.[10]2. Confirm On-Target Activity: Use a TP receptor antagonist to confirm that the aggregation is TP receptor-mediated.[3]3. Quantify Isomer Ratio: Analyze the isomer ratio in your U-46619 stock to ensure consistency across different experimental batches.

Data Presentation

Table 1: Physicochemical Properties of U-46619 and 5-trans U-46619

Property	U-46619 (5-cis)	5-trans U-46619
IUPAC Name	(5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid[4]	(5E)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
Molecular Formula	C₂₁H₃₄O₄	C₂₁H₃₄O₄
Molecular Weight	350.5 g/mol	350.5 g/mol
Appearance	Typically supplied as a solution in an organic solvent[9]	-
Purity (Typical)	≥98% (may contain 2-5% 5-trans isomer)[1][9]	-

Table 2: Comparative Pharmacological Data

Parameter	U-46619 (5-cis)	5-trans U-46619
Primary Target	Thromboxane A2 (TP) Receptor Agonist[4]	Presumed TP Receptor Agonist[6]
EC₅₀ for Vasoconstriction	~35 nM[2]	Not readily available
EC₅₀ for Platelet Aggregation	~0.58 µM (human platelets)[12]	Not readily available
Other Known Activity	-	Inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1)[3]
Relative Potency	High	Reported to be about half as potent as the 5-cis isomer in inhibiting prostaglandin E synthase[2]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC for Isomer Separation[7]

Objective: To separate and quantify U-46619 and 5-trans U-46619.

Instrumentation and Materials:

• HPLC system with UV detector, gradient pump, column oven, and autosampler.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• HPLC-grade acetonitrile, methanol, and water.

• Formic acid.

• Reference standards of U-46619 and 5-trans U-46619.

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the U-46619 sample in methanol.

  • Dilute the stock solution with the mobile phase to a final concentration of approximately 50 µg/mL.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient:

    • 0-5 min: 40% B

    • 5-25 min: 40% to 70% B (linear gradient)

    • 25-26 min: 70% to 40% B

    • 26-30 min: 40% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm.

• Data Analysis:

  • Identify the peaks corresponding to U-46619 and 5-trans U-46619 based on the retention times of the reference standards.

  • Calculate the percentage of each isomer based on the peak area.

Mandatory Visualizations

Caption: U-46619 signaling pathway via the Thromboxane A2 receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 - Wikipedia [en.wikipedia.org]
• 5. biodatacorp.com [biodatacorp.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. medchemexpress.com [medchemexpress.com]

Troubleshooting inconsistent results in platelet aggregation induced by 5-trans U-46619

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address inconsistent results in platelet aggregation studies induced by the thromboxane (B8750289) A₂ analog, 5-trans U-46619. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My U-46619 is not inducing platelet aggregation, or the response is very weak. What are the possible causes?

A1: This is a common issue that can stem from several factors, ranging from reagent integrity to procedural inconsistencies. Here's a checklist of potential causes:

• Reagent Integrity: U-46619 is unstable in aqueous solutions and should be prepared fresh for each experiment.[1] Stock solutions, typically in methyl acetate (B1210297), DMSO, or ethanol (B145695), should be stored at -20°C or -80°C.[2][3] Improper storage or handling can lead to degradation of the compound.

• Platelet Preparation: The quality of your platelet-rich plasma (PRP) is critical. Suboptimal centrifugation speed or temperature can lead to platelet activation or damage.[4][5] Ensure your protocol for PRP preparation is standardized.[4]

• Donor Variability: A significant portion of the healthy population (~10-20%) exhibits low sensitivity to U-46619.[6] It is advisable to screen donors or use platelets from multiple donors to ensure a consistent response.

• Incorrect Concentration: The concentration of U-46619 is crucial. Too low a concentration will not induce a response, while an excessively high concentration can cause rapid, maximal aggregation that may mask subtle effects of your experimental compounds.[7]

Q2: I am observing significant variability in aggregation results between different experiments, even with the same donor.

A2: Inter-experimental variability can be frustrating. Here are some key areas to investigate:

• Time-Lapse Between Blood Collection and Experiment: The viability and responsiveness of platelets decrease over time. It is crucial to perform experiments within a consistent and short timeframe after blood collection, ideally within 2-4 hours.[8][9]

• Temperature Fluctuations: Platelets are sensitive to temperature changes. Maintaining a consistent temperature of 37°C during incubation and the aggregation assay is essential.[7] Storing samples at room temperature is preferable to refrigeration, which can activate platelets.[4]

• Inconsistent Pipetting and Mixing: Inaccurate pipetting of U-46619 or inadequate mixing in the aggregometer cuvette can lead to variable results. Ensure proper calibration of pipettes and consistent mixing speeds.

• Solvent Effects: If using a solvent like DMSO or ethanol to dissolve U-46619, ensure the final concentration in the platelet suspension is minimal and consistent across experiments, as high concentrations can affect platelet function.

Q3: The shape of my aggregation curve is unusual (e.g., biphasic, or aggregation is reversible). What could this indicate?

A3: The aggregation curve provides valuable information about platelet function.

• Biphasic Aggregation: U-46619 can induce two waves of platelet secretion and aggregation.[10] The initial wave is dependent on the direct action of U-46619, while the second wave is amplified by the release of ADP and thromboxane A₂ from the platelets themselves.[11][12] A pronounced biphasic curve may indicate a strong secondary activation pathway.

• Reversible Aggregation: This can occur at sub-optimal concentrations of U-46619. It suggests that the initial platelet activation is not sufficient to trigger a sustained aggregation response. It can also be indicative of certain platelet function disorders or the effect of inhibitory compounds.

Q4: Can medications or diet of the blood donor affect the results?

A4: Absolutely. Several factors related to the donor can significantly impact platelet aggregation results:

• Medications: Aspirin (B1665792) and other non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit cyclooxygenase will block thromboxane A₂ production and can affect U-46619 induced aggregation.[12][13] Other medications like certain antibiotics and antidepressants can also interfere with platelet function.[13] It is crucial to have a detailed history of the donor's medication intake.

• Diet: A high-fat diet can lead to lipemic plasma, which can interfere with light transmission in the aggregometer.[13] Certain foods and supplements, such as garlic and turmeric, are also known to affect platelet function.[13]

Quantitative Data Summary

The following tables provide key quantitative parameters for U-46619 and platelet preparation that can help in standardizing experimental protocols.

Parameter	Value	Species/System	Reference(s)
EC₅₀ (Platelet Aggregation)	82 nM	Human	[14]
145 nM	Rat	[14]
65 nM	Rabbit	[14]
0.58 µM	Rabbit	[15]
1.31 µM	Human	[16]
EC₅₀ (Platelet Shape Change)	4.8 nM	Human	[14]
6.0 nM	Rat	[14]
7.3 nM	Rabbit	[14]
0.035 µM	Human	[16]
Concentration Range (General)	1 nM - 10 µM	Platelet Aggregation	[15]

Table 1: U-46619 Effective Concentrations

Parameter	Recommended Value	Notes	Reference(s)
Anticoagulant	3.2% Sodium Citrate (B86180)	Ensure a 9:1 blood-to-anticoagulant ratio.	[9][15]
PRP Centrifugation Speed	200 x g	Centrifugation at 300 x g may lead to more variable aggregation.	[5][15]
PRP Centrifugation Time	15 minutes	At room temperature.	[15]
Platelet-Poor Plasma (PPP) Centrifugation	2000 x g for 10 minutes	To be used for adjusting platelet count and as a blank.	[15]
Adjusted Platelet Count in PRP	2.5 x 10⁸ platelets/mL	Standardization of platelet count is crucial for reproducibility.	[15]
Incubation Temperature	37°C	Maintain consistent temperature before and during the assay.	[15]

Table 2: Recommended Parameters for Platelet-Rich Plasma (PRP) Preparation

Experimental Protocols

Detailed Protocol for Platelet Aggregation Assay using U-46619

This protocol is a general guideline and may require optimization for specific experimental setups.

1. Blood Collection:

• Draw venous blood from healthy, consenting donors who have not taken any platelet-interfering medication for at least 10 days.

• Collect blood into tubes containing 3.2% sodium citrate anticoagulant at a 9:1 blood-to-anticoagulant ratio.[9][15]

• Mix the blood gently by inversion to ensure proper anticoagulation.

2. Platelet-Rich Plasma (PRP) Preparation:

• Centrifuge the citrated whole blood at 200 x g for 15 minutes at room temperature to separate the PRP.[15]

• Carefully aspirate the upper PRP layer without disturbing the buffy coat or red blood cells.

• Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain platelet-poor plasma (PPP).[15]

• Adjust the platelet count in the PRP to a final concentration of 2.5 x 10⁸ platelets/mL using the autologous PPP.[15]

3. U-46619 Preparation:

• U-46619 is often supplied as a solution in methyl acetate.[14]

• To prepare a stock solution, evaporate the methyl acetate under a gentle stream of nitrogen and immediately dissolve the residue in a suitable solvent such as DMSO or ethanol.[14]

• Prepare fresh serial dilutions of U-46619 in saline or an appropriate buffer for each experiment. Aqueous solutions of U-46619 are not stable for more than a day.[1]

4. Aggregation Assay:

• Pipette 450 µL of the adjusted PRP into a glass aggregometer cuvette containing a magnetic stir bar.[15]

• Incubate the cuvette at 37°C for 5 minutes in the heating block of a lumi-aggregometer.[15]

• Set the baseline (0% aggregation) with the PRP sample and the 100% aggregation with the PPP sample.

• Add 50 µL of the U-46619 solution at the desired final concentration to the cuvette.[15]

• Record the change in light transmission for 5-10 minutes to monitor platelet aggregation.[15]

5. Data Analysis:

• Determine the maximum percentage of aggregation for each concentration of U-46619.

• If performing a dose-response analysis, calculate the EC₅₀ from the resulting concentration-response curve.[15]

Visualizations

Signaling Pathway of U-46619 in Platelets

Caption: U-46619 signaling cascade in platelets.

Experimental Workflow for Platelet Aggregation Assay

Caption: Workflow for U-46619 induced platelet aggregation.

Troubleshooting Logic Diagram

Caption: Troubleshooting decision tree for aggregation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Technical considerations for platelet aggregation and related problems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Strengths and Weaknesses of Light Transmission Aggregometry in Diagnosing Hereditary Platelet Function Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Platelet Aggregation | HE [hematology.mlsascp.com]
• 10. researchgate.net [researchgate.net]
• 11. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Augmentation of U46619 induced human platelet aggregation by aspirin [pubmed.ncbi.nlm.nih.gov]
• 13. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 14. biodatacorp.com [biodatacorp.com]
• 15. benchchem.com [benchchem.com]
• 16. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]

Stability of 5-trans U-46619 in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 5-trans U-46619 in experimental settings. This resource includes frequently asked questions (FAQs) and troubleshooting guides to address common issues and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It acts as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[2][3] Activation of the TP receptor by U-46619 initiates downstream signaling cascades, primarily through Gq and G13 proteins, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[4][5]

Q2: How should I store 5-trans U-46619 upon receipt?

A2: For long-term stability, 5-trans U-46619 should be stored at -20°C.[6][7] It is often supplied as a solution in an organic solvent, such as methyl acetate. Under these conditions, it is stable for at least two years.[8] To prevent degradation from moisture, it is recommended to store it under desiccating conditions.

Q3: What is the best way to prepare a stock solution of 5-trans U-46619?

A3: 5-trans U-46619 is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and dimethylformamide (DMF) at concentrations of approximately 50-100 mg/mL.[8][9] To prepare a stock solution, the solvent it was supplied in (e.g., methyl acetate) can be evaporated under a gentle stream of nitrogen, and the compound can then be dissolved in the desired solvent.[7][9]

Q4: How stable are stock solutions of 5-trans U-46619?

A4: Stock solutions of 5-trans U-46619 in anhydrous organic solvents are stable for several months when stored at -20°C.[10] For extended storage, it is recommended to store aliquots at -80°C for up to six months.[11] It is crucial to avoid repeated freeze-thaw cycles.[11]

Q5: Can I prepare and store aqueous solutions of 5-trans U-46619?

Q6: What are the known signaling pathways activated by 5-trans U-46619?

A6: 5-trans U-46619 activates the TP receptor, which couples to Gq and G13 proteins.[4] Gq activation leads to the stimulation of phospholipase C (PLC), resulting in the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade mobilizes intracellular calcium and activates protein kinase C (PKC).[12][13] G13 activation stimulates the Rho/Rho-kinase pathway, which is also involved in smooth muscle contraction.[4][10] Additionally, U-46619 has been shown to activate the p38 MAPK and ERK1/2 signaling pathways.[14]

Data Presentation

Table 1: Storage and Stability of 5-trans U-46619

Condition	Recommended Temperature	Duration of Stability	Notes
As Supplied (in organic solvent)	-20°C	≥ 2 years[8]	Store under desiccating conditions.
Stock Solution (in anhydrous organic solvent)	-20°C	Several months[10]	Aliquot to avoid freeze-thaw cycles.[11]
-80°C	Up to 6 months[11]
Aqueous Working Solution	Room Temperature / 37°C	Unstable	Prepare fresh for each experiment and discard unused solution.[1][11]

Table 2: Solubility of 5-trans U-46619

Solvent	Approximate Solubility	Reference
Dimethyl Sulfoxide (DMSO)	50 mg/mL	[8]
Ethanol	50 mg/mL	[8]
Dimethylformamide (DMF)	50 mg/mL	[8]
Phosphate-Buffered Saline (PBS), pH 7.2	1 mg/mL	[8]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes a standard light transmission aggregometry (LTA) experiment to measure U-46619-induced platelet aggregation.

Materials:

• Freshly drawn human blood collected in 3.2% sodium citrate

• 5-trans U-46619 stock solution (e.g., 1 mM in DMSO)

• Phosphate-Buffered Saline (PBS)

• Light Transmission Aggregometer and cuvettes with stir bars

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge whole blood at 200 x g for 15 minutes at room temperature to obtain PRP.

  • Transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at 1500 x g for 10 minutes to obtain PPP.

• Preparation of U-46619 Working Solutions:

  • On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in PBS to the desired concentrations.

• Platelet Aggregation Measurement:

  • Set up the aggregometer according to the manufacturer's instructions. Use PRP to set the 0% aggregation baseline and PPP for the 100% aggregation baseline.

  • Pipette PRP into the aggregometer cuvettes and allow them to equilibrate to 37°C with stirring.

  • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission over time.

Protocol 2: Isolated Smooth Muscle Contraction Assay

This protocol outlines the use of an isolated organ bath to measure the contractile response of vascular smooth muscle to U-46619.

Materials:

• Isolated arterial rings (e.g., rat aorta)

• Krebs-Henseleit solution

• 5-trans U-46619 stock solution (e.g., 1 mM in ethanol)

• Isolated organ bath system with force transducers

Procedure:

• Tissue Preparation and Mounting:

  • Dissect and prepare arterial rings of appropriate size.

  • Mount the rings in the organ bath chambers filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Equilibration:

  • Allow the tissues to equilibrate under a resting tension for at least 60 minutes, with regular changes of the Krebs-Henseleit solution.

• Viability Check:

  • Induce a contraction with a high concentration of KCl (e.g., 60 mM) to confirm tissue viability. Wash the tissue and allow it to return to baseline.

• Cumulative Concentration-Response Curve:

  • Add U-46619 to the organ bath in a cumulative, stepwise manner to achieve a range of concentrations.

  • Allow the contractile response to stabilize at each concentration before adding the next.

  • Record the isometric tension continuously.

Troubleshooting Guides

Issue 1: No or low response to U-46619 in platelet aggregation assay.

Possible Cause	Troubleshooting Step
Degradation of U-46619	Always prepare fresh aqueous working solutions of U-46619 for each experiment. Ensure stock solutions have been stored properly at -20°C or -80°C and have not undergone multiple freeze-thaw cycles.[11]
Platelet Desensitization	Ensure platelets are handled gently during preparation to avoid premature activation. Use fresh blood and conduct experiments promptly.
Incorrect Concentration	Verify the calculations for your stock and working solution dilutions. Perform a full dose-response curve to ensure you are using an effective concentration range.

Issue 2: High variability in smooth muscle contraction experiments.

Possible Cause	Troubleshooting Step
Inconsistent Tissue Preparation	Standardize the dissection and mounting procedures to ensure uniform tissue ring size and handling.
Suboptimal Resting Tension	Perform a length-tension curve for your specific tissue type to determine the optimal resting tension for maximal contractile response.
U-46619 Degradation	As with platelet assays, always use freshly prepared aqueous dilutions of U-46619.

Issue 3: Suspected off-target effects.

Possible Cause	Troubleshooting Step
High Concentration of U-46619	High concentrations of U-46619 may lead to off-target effects.[14] Perform a dose-response experiment and use the lowest effective concentration.
Non-TP Receptor Mediated Effects	To confirm that the observed effect is mediated by the TP receptor, pre-incubate the tissue/cells with a specific TP receptor antagonist (e.g., SQ 29,548) before adding U-46619. The abolition of the response would confirm TP receptor involvement.[8]

Mandatory Visualizations

Caption: Signaling pathway of 5-trans U-46619.

Caption: Experimental workflow for platelet aggregation assay.

Caption: Workflow for smooth muscle contraction assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Thromboxane A2 analogue (U-46619) stimulates vascular PGI2 synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. benchchem.com [benchchem.com]
• 7. U46619 - Wikipedia [en.wikipedia.org]
• 8. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Strategies to improve the selectivity of 5-trans U-46619 for TP receptors

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 5-trans U-46619. The focus is to offer strategies and protocols to enhance the experimental selectivity of this compound for the thromboxane (B8750289) A2 (TP) receptor.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and why is selectivity for the TP receptor critical?

A1: 5-trans U-46619 is the geometric isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary and well-characterized mechanism of action is as a selective agonist for the thromboxane A2 (TP) receptor.[1] Activation of the TP receptor, a G-protein coupled receptor, initiates signaling cascades leading to physiological responses such as platelet aggregation and smooth muscle contraction.[1][2]

Ensuring selectivity is paramount because off-target effects can confound experimental data, leading to incorrect interpretations of the TP receptor's role in a given biological system. Attributing an observed effect to TP receptor activation requires ruling out contributions from other cellular targets.

Caption: Simplified signaling pathway of 5-trans U-46619.

Q2: What are the known or potential off-target effects of 5-trans U-46619?

A2: While 5-trans U-46619 is primarily a TP receptor agonist, it has been reported to exhibit off-target effects, which may be similar to its more studied cis-isomer, U-46619.[1] Researchers should be aware of these to design robust experiments.

• Inhibition of mPGES-1: The most documented off-target effect is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1]

• Potentiation of Vasoconstriction: Studies on U-46619 suggest a potential to potentiate norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation.[1]

• Inhibition of KCa Channels: U-46619 has been noted to inhibit KCa channel activity in coronary arteries.[1]

Q3: How can I experimentally confirm that the observed effects are truly mediated by the TP receptor?

A3: The most effective method is to use a selective TP receptor antagonist. If the effect of 5-trans U-46619 is significantly reduced or completely blocked in the presence of the antagonist, it is considered an on-target effect. If the effect persists, it indicates an off-target mechanism.[1]

Caption: Workflow for confirming on-target effects.

TP Receptor Antagonist	Typical Working Concentration
SQ29548	1 µM[1]
GR32191	Varies by system, consult literature

Q4: What strategies can improve the selectivity of 5-trans U-46619 in my experiments?

A4: Improving selectivity involves refining the experimental design to minimize the impact of potential off-target activities.

• Concentration Optimization: Off-target effects often require higher concentrations of the compound than on-target effects.[1] It is crucial to perform a comprehensive dose-response curve to identify the lowest effective concentration that elicits the desired on-target response without engaging off-target pathways.[1]

• Use of Controls: Always include a negative control (vehicle) and a positive control (another known TP receptor agonist).[1] Most importantly, use a selective TP receptor antagonist as described in Q3 to confirm that the observed effect is mediated by the TP receptor.[1]

• Assay Selection: If you suspect off-target mPGES-1 inhibition, you can perform a direct enzymatic assay to measure mPGES-1 activity in the presence of 5-trans U-46619.[1]

Parameter	Typical Concentration Range (U-46619)
EC50 (TP Receptor Agonist)	~35 nM[1]
EC50 (Human Platelet Aggregation)	82 nM - 1.31 µM[3][4]
EC50 (Platelet Shape Change)	4.8 nM (human), 6.0 nM (rat), 7.3 nM (rabbit)[3]
ED50 (Rat Aortic Rings)	0.478 nM (endothelium-denuded) - 6.54 nM (endothelium-intact)[4]

Note: Data for the cis-isomer U-46619 is often used as a reference for the 5-trans isomer. It is always recommended to determine the optimal concentration for your specific application through a dose-response curve.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent or unexpected results	Combination of on-target and off-target effects.	1. Confirm On-Target Activity: Co-incubate with a selective TP receptor antagonist (e.g., SQ29548). If the effect is abolished, it confirms TP receptor mediation.[1]2. Dose-Response Curve: Perform a full dose-response curve to distinguish concentration ranges for on-target versus potential off-target effects.[1]3. Controls: Always include appropriate positive (e.g., another TP agonist) and negative (vehicle) controls.[1]
Variability in platelet aggregation response	Platelet sensitivity can vary between donors.[1]	1. Standardize Protocol: Ensure a consistent protocol for preparing platelet-rich plasma (PRP) or washed platelets.[1]2. Screen Donors: Be aware of potential donor-to-donor variability if using human platelets.[1]
Reduced or no biological activity	Degradation of 5-trans U-46619.	1. Fresh Solutions: Always prepare fresh aqueous working solutions immediately before each experiment. Do not store U-46619 in aqueous buffers.[5]2. Proper Storage: Ensure stock solutions in organic solvents are stored at -20°C or -80°C and aliquoted to avoid repeated freeze-thaw cycles.[4][5]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

Objective: To evaluate the effect of 5-trans U-46619 on platelet aggregation and confirm TP receptor mediation.

Methodology:

• Platelet Preparation: Prepare platelet-rich plasma (PRP) from whole blood anticoagulated with 3.2% sodium citrate (B86180) by centrifuging at low speed (e.g., 200 x g) for 15-20 minutes.[6] Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes.[4][6] Adjust the platelet count in PRP to a standardized concentration using PPP.[5]

• Instrumentation: Use a light transmission aggregometer. Calibrate the instrument by setting PRP to 0% aggregation and PPP to 100% aggregation.[5][6]

• Baseline Measurement: Place cuvettes containing PRP and a stir bar into the heating block of the aggregometer at 37°C.[1] Record a stable baseline light transmission.

• Experimental Groups:

  • On-Target Group: Add varying concentrations of 5-trans U-46619 to the cuvettes to initiate aggregation.

  • Off-Target Control Group: Pre-incubate a separate aliquot of PRP with a TP receptor antagonist (e.g., 1 µM SQ29548) for an appropriate time before adding 5-trans U-46619.[1]

• Data Acquisition: Record the change in light transmission for 5-10 minutes.

• Data Analysis: Plot the maximum aggregation percentage against the log of the 5-trans U-46619 concentration to generate a dose-response curve and calculate the EC50 value.[5] Compare the curves from the on-target and off-target control groups.

Protocol 2: Vascular Smooth Muscle Contraction Assay

Objective: To assess the contractile response of isolated arteries to 5-trans U-46619 and confirm TP receptor mediation.

Methodology:

• Tissue Preparation: Dissect the desired artery (e.g., thoracic aorta) in ice-cold Krebs-Henseleit solution. Cut the artery into rings of 2-4 mm in length.[7]

• Mounting: Suspend each arterial ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen (B8564812) gas (95% O₂ / 5% CO₂).[7]

• Equilibration: Allow the tissues to equilibrate for 60-90 minutes under a resting tension. Wash the tissues every 15-20 minutes.[7]

• Viability Check: Induce a reference contraction with a high concentration of potassium chloride (e.g., 60-80 mM) to ensure tissue viability. Wash the tissue to return to baseline.[7]

• Experimental Groups:

  • On-Target Group: Generate a cumulative concentration-response curve by adding 5-trans U-46619 in increasing logarithmic steps.[7]

  • Off-Target Control Group: Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.[1]

• Data Analysis: Express the contractile response as a percentage of the maximal contraction induced by KCl. Construct concentration-response curves and calculate EC50 values for both groups.[6][7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Refinement of protocols for studying 5-trans U-46619 in complex biological systems

This technical support center provides researchers, scientists, and drug development professionals with refined protocols, troubleshooting guides, and frequently asked questions (FAQs) for the effective use of 5-trans U-46619 in complex biological systems.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] Its primary and well-characterized mechanism of action is as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor.[1][2] Activation of the TP receptor by U-46619 mimics the physiological effects of thromboxane A2 (TXA2), leading to responses such as platelet aggregation and smooth muscle contraction.[3][4][5]

Q2: How should I store and handle 5-trans U-46619 to ensure its stability?

A2: 5-trans U-46619 is typically supplied as a lyophilized powder or in a solution with an organic solvent like methyl acetate. For long-term stability, it should be stored at -20°C.[1][6] It is recommended to prepare high-concentration stock solutions in anhydrous solvents like DMSO or ethanol (B145695) and store them in aliquots at -20°C for up to one month, or at -80°C for up to six months to avoid repeated freeze-thaw cycles.[6][7] Aqueous solutions of U-46619 are not recommended for storage for more than one day due to instability.[8][9]

Q3: What are the known off-target effects of 5-trans U-46619?

A3: While 5-trans U-46619 is a selective TP receptor agonist, some off-target effects have been reported. The most documented is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[2] Additionally, studies have suggested potential off-target effects such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation, and the inhibition of KCa channel activity in coronary arteries.[2]

Q4: How can I differentiate between on-target and off-target effects in my experiments?

A4: The most effective method is to use a selective TP receptor antagonist, such as SQ29548 or GR32191.[2][10] If the observed effect of 5-trans U-46619 is blocked or significantly reduced in the presence of the antagonist, it is considered an on-target effect. If the effect persists, it is likely mediated by an off-target mechanism.[2]

Q5: What are the typical concentrations of 5-trans U-46619 used in in vitro experiments?

A5: The effective concentration can vary depending on the biological system. For on-target effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically effective.[2][11] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Inconsistent or unexpected results with 5-trans U-46619	1. Degradation of the compound. 2. Variability in experimental conditions. 3. Combination of on-target and off-target effects.	1. Confirm Compound Integrity: Ensure proper storage and handling. Prepare fresh working solutions for each experiment from a properly stored stock aliquot. 2. Standardize Protocol: Maintain consistent experimental parameters (e.g., temperature, pH, cell density). 3. Confirm On-Target Activity: Use a selective TP receptor antagonist (e.g., SQ29548) to verify that the observed effect is mediated by the TP receptor.[2] 4. Perform Dose-Response Curve: Establish a comprehensive dose-response curve to identify the effective concentration range for on-target effects.[2] 5. Include Controls: Always use appropriate positive (e.g., another known TP receptor agonist) and negative (vehicle) controls.[2]
Observed vasoconstriction is not fully blocked by a TP receptor antagonist	Potential off-target effects of 5-trans U-46619.	1. Investigate Alternative Pathways: Consider the involvement of other signaling pathways that might be affected by U-46619 at the concentrations used. 2. Measure Prostaglandin Levels: Use methods like ELISA or LC-MS/MS to quantify levels of various prostaglandins (B1171923) to check for off-target effects on prostaglandin synthesis.[2]
Variability in platelet aggregation response	1. Platelet sensitivity can vary between donors. 2. Improper handling of platelet-rich plasma (PRP).	1. Normalize Data: If using platelets from multiple donors, consider normalizing the data to a standard agonist. 2. Consistent PRP Preparation: Follow a standardized protocol for PRP preparation to minimize variability.
Low or no response to U-46619	1. Inactive compound due to improper storage. 2. Low receptor expression in the biological system. 3. Incorrect concentration.	1. Use a fresh aliquot of U-46619. 2. Confirm Receptor Expression: Verify the presence of TP receptors in your cell line or tissue preparation. 3. Check Concentration Calculations and Dilutions.

Quantitative Data Summary

The following tables summarize key quantitative data for U-46619 from various in vitro and in vivo studies.

Table 1: In Vitro Efficacy (EC₅₀ Values)

Biological Response	Species/System	EC₅₀ Value	Reference(s)
Platelet Shape Change	Human Platelets	4.8 nM	[3]
Platelet Aggregation	Human Platelets	82 nM	[3]
Platelet Shape Change	Rat Platelets	6.0 nM	[3]
Platelet Aggregation	Rat Platelets	145 nM	[3]
Platelet Shape Change	Rabbit Platelets	7.3 nM	[3]
Platelet Aggregation	Rabbit Platelets	65 nM	[3]
Vasoconstriction	Human Resistance Arteries	16 nM	[12]
Serotonin Release	Human Platelets	0.536 µM	[13]
Fibrinogen Receptor Binding	Human Platelets	0.53 µM	[13]

Table 2: In Vivo Effects

Effect	Animal Model	Dosage	Route of Administration	Reference(s)
Increased Blood Pressure	Male Spontaneously Hypertensive Rats (SHR)	5 µg/kg	Intravenous (i.v.)	[7]
Increased Blood Pressure	Conscious Spontaneously Hypertensive Rats (SHR)	1-100 nmol/kg	Intracerebroventricular (i.c.v.)	[13]
Vasoconstriction of Pial Arterioles	Rabbits	10⁻¹¹ to 10⁻⁶ M	Topical Application	[11]
Vasoconstriction of Pial Arterioles	Rats	10⁻¹¹ to 10⁻⁶ M	Topical Application	[11]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry (LTA) to measure U-46619-induced platelet aggregation in platelet-rich plasma (PRP).[1][14]

Materials:

• Freshly drawn human blood

• 3.2% Sodium Citrate (anticoagulant)

• 5-trans U-46619

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Phosphate-Buffered Saline (PBS)

• Light Transmission Aggregometer and cuvettes with stir bars

Methodology:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect venous blood into tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 15 minutes to obtain PPP, which will serve as a blank.[14]

• Preparation of U-46619 Solutions:

  • Prepare a stock solution of U-46619 (e.g., 10 mM) in anhydrous DMSO or ethanol. Aliquot and store at -80°C.[6]

  • On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[14]

• Platelet Aggregation Measurement:

  • Pipette a defined volume of PRP (e.g., 450 µL) into an aggregometer cuvette containing a stir bar.[14]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes with stirring.[14]

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.[14]

  • Add a small volume (e.g., 50 µL) of the U-46619 working solution to the PRP to initiate aggregation.[14]

  • Record the change in light transmission for a set period (e.g., 5-10 minutes). Aggregation is quantified as the maximum percentage change in light transmission.[14]

Protocol 2: Isolated Tissue Organ Bath Assay for Vascular Smooth Muscle Contraction

This protocol describes the use of an isolated organ bath system to measure the contractile response of vascular smooth muscle rings to U-46619.[4]

Materials:

• Isolated arterial rings (e.g., rat aorta)

• Krebs-Henseleit solution

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• 5-trans U-46619 stock solution (e.g., 1 mM in ethanol or DMSO)

• Isolated organ bath system with isometric force transducers

Methodology:

• Tissue Preparation:

  • Isolate the desired artery and place it in cold Krebs-Henseleit solution.

  • Carefully clean the artery of surrounding connective tissue and cut it into rings of appropriate size (e.g., 2-3 mm).

• Mounting the Tissue:

  • Suspend each arterial ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution. One hook is fixed, and the other is connected to an isometric force transducer.[4]

  • Maintain the organ bath at 37°C and continuously bubble with carbogen gas.[4]

• Equilibration:

  • Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).[4]

  • During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[4]

• Induction of Contraction:

  • After equilibration, induce a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.

  • Wash the tissues and allow them to return to baseline tension.

  • Generate a cumulative concentration-response curve by adding U-46619 to the organ bath in a stepwise manner (e.g., from 1 nM to 10 µM), allowing the response to stabilize at each concentration before adding the next.

• Data Analysis:

  • Continuously record the isometric tension.

  • Normalize the contraction data to the maximum response induced by the reference agent.

  • Plot the concentration-response curve to determine the EC₅₀ and maximum effect (Emax).

Signaling Pathways and Experimental Workflows

Caption: U-46619 signaling via the Thromboxane A2 receptor.

Caption: Workflow for a Platelet Aggregation Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. benchchem.com [benchchem.com]
• 5. U46619 - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. reprocell.com [reprocell.com]
• 13. apexbt.com [apexbt.com]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of 5-trans U-46619 and U-46619 as TP Receptor Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacological properties of U-46619 and its geometric isomer, 5-trans U-46619, with a focus on their activity as thromboxane (B8750289) A2 (TP) receptor agonists. While U-46619 is a well-characterized and potent TP receptor agonist, data on the direct TP receptor activity of 5-trans U-46619 is notably scarce in publicly available scientific literature. This document summarizes the existing experimental data for both compounds to facilitate informed decisions in research and drug development.

Introduction to U-46619 and 5-trans U-46619

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and is widely used as a selective and potent agonist for the TP receptor.[1][2] Its activation of the TP receptor triggers a cascade of physiological responses, most notably platelet aggregation and smooth muscle contraction.[3] Consequently, U-46619 is an invaluable tool in cardiovascular and physiological research.[4]

5-trans U-46619 is the geometric isomer of U-46619 and is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[4] Unlike its cis-isomer, the pharmacological profile of 5-trans U-46619 is less defined, with the majority of research focusing on its inhibitory effects on microsomal prostaglandin E synthase-1 (mPGES-1).[5][6]

Quantitative Comparison of Potency

A direct comparison of the potency of 5-trans U-46619 and U-46619 as TP receptor agonists is hampered by a lack of available data for the 5-trans isomer. The existing literature provides extensive quantitative data for U-46619 across various functional assays, whereas similar data for 5-trans U-46619's TP receptor activity is not readily found.

Table 1: Potency of U-46619 as a TP Receptor Agonist

Assay Type	Tissue/Cell Type	Parameter	Value	Reference
Vasoconstriction	Human Subcutaneous Resistance Arteries	EC50	1.6 x 10⁻⁸ M	[4]
Vasoconstriction	Rat Small Airways	EC50	6.9 nM	[7]
Vasoconstriction	Rat Large Airways	EC50	66 nM	[7]
Platelet Shape Change	Human Platelets	EC50	35 nM	[8][9]
Platelet Aggregation	Human Platelets	EC50	82 nM	[3]
Platelet Aggregation	Rat Platelets	EC50	145 nM	[3]
Platelet Aggregation	Rabbit Platelets	EC50	65 nM	[3]
Serotonin Release	Human Platelets	EC50	0.536 µM	[9]
Fibrinogen Receptor Binding	Human Platelets	EC50	0.53 µM	[9]

Table 2: Known Biological Activity of 5-trans U-46619

Target	Activity	Potency	Note	Reference
Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibition	Approx. half as potent as U-46619	This is not a measure of TP receptor agonism.	[4]
TP Receptor	Agonism	Data not available	The direct effect on TP receptor activation has not been thoroughly characterized.	[4]

Signaling Pathways

U-46619, as a TP receptor agonist, primarily activates Gq and G12/13 signaling pathways. Activation of Gq stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mobilizes intracellular calcium, while DAG activates protein kinase C (PKC). The G12/13 pathway activates the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK). These signaling cascades culminate in physiological responses such as platelet aggregation and smooth muscle contraction.

Caption: TP Receptor Signaling Pathway

Experimental Protocols

To determine the potency of a compound as a TP receptor agonist, various in vitro functional assays can be employed. Below are detailed methodologies for vasoconstriction and platelet aggregometry assays.

Vascular Smooth Muscle Contraction Assay

Objective: To measure the contractile response of isolated blood vessels to a TP receptor agonist and determine its EC50 value.

Materials:

• Isolated blood vessel rings (e.g., aorta, mesenteric artery) from a suitable animal model.

• Organ bath system with temperature control and aeration.

• Physiological salt solution (e.g., Krebs-Henseleit solution).

• Force transducer and data acquisition system.

• TP receptor agonist stock solutions (U-46619 or 5-trans U-46619).

Procedure:

• Isolate the desired blood vessel and cut it into rings of 2-3 mm in length.

• Mount the vascular rings in the organ baths containing physiological salt solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Allow the tissues to equilibrate for at least 60 minutes under a resting tension (e.g., 1-2 grams), with periodic washing.

• Induce a reference contraction with a high concentration of potassium chloride (e.g., 60 mM) to assess tissue viability.

• After washing and return to baseline, add the TP receptor agonist in a cumulative concentration-dependent manner.

• Record the isometric tension developed at each concentration.

• Construct a concentration-response curve and calculate the EC50 value using appropriate pharmacological software.

Caption: Vasoconstriction Assay Workflow

Platelet Aggregometry

Objective: To measure the extent of platelet aggregation induced by a TP receptor agonist.

Materials:

• Freshly drawn whole blood from healthy human donors, anticoagulated with sodium citrate.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Platelet aggregometer.

• TP receptor agonist stock solutions.

Procedure:

• Prepare PRP and PPP by differential centrifugation of whole blood.

• Calibrate the aggregometer using PRP (0% aggregation) and PPP (100% aggregation).

• Place a cuvette containing PRP and a stir bar into the aggregometer and allow it to equilibrate to 37°C.

• Add the TP receptor agonist at various concentrations to the PRP.

• Record the change in light transmittance over time, which corresponds to the degree of platelet aggregation.

• Determine the maximal percentage of aggregation for each agonist concentration.

• Plot the concentration-response curve to determine the EC50 value.

Conclusion

U-46619 is a well-established and potent TP receptor agonist with a wealth of supporting experimental data. In contrast, its isomer, 5-trans U-46619, is significantly less characterized with respect to its TP receptor activity. The primary reported activity for 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase.[4][6] Researchers utilizing commercial preparations of U-46619 should be aware of the potential presence of 5-trans U-46619 as an impurity and its distinct pharmacological profile. For studies requiring a selective and potent TP receptor agonist, U-46619 remains the compound of choice. Further investigation is required to fully elucidate the direct effects of 5-trans U-46619 on the TP receptor and to determine its potency relative to U-46619.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. apexbt.com [apexbt.com]

A Comparative Guide to the Cross-reactivity of 5-trans U-46619 and its Isomer with Prostanoid Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cross-reactivity profile of the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its 5-trans isomer across the family of human prostanoid receptors. The information presented herein is supported by experimental data from binding assays and functional studies to aid in the selection and interpretation of results when using these compounds in research.

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and is widely used as a potent and selective agonist for the TP receptor.[1] Its isomer, 5-trans U-46619, is often found as an impurity in commercial preparations of U-46619 and is less pharmacologically characterized. Understanding the selectivity of these compounds is crucial for accurate interpretation of experimental outcomes.

Quantitative Comparison of Binding Affinities

The following table summarizes the binding affinities of U-46619 for the eight human prostanoid receptor subtypes, as determined by radioligand binding assays using recombinant human receptors expressed in HEK 293(EBNA) cells.[2]

Compound	Receptor Subtype	Binding Affinity (Ki, nM)
U-46619	TP	13 ± 1.2
DP	>10,000
EP1	>10,000
EP2	>10,000
EP3	>10,000
EP4	>10,000
FP	112
IP	>10,000

Data sourced from Abramovitz et al. (2000).[2]

Signaling Pathways and Experimental Workflows

To understand the functional consequences of receptor activation and the methods used to assess cross-reactivity, the following diagrams illustrate the primary signaling pathway for the TP receptor and a general workflow for evaluating compound selectivity.

Caption: TP Receptor Signaling Pathway.

Caption: Experimental Workflow for Assessing Cross-reactivity.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor.

Methodology:

• Membrane Preparation:

  • HEK 293(EBNA) cells stably expressing the recombinant human prostanoid receptor of interest are cultured and harvested.

  • Cells are homogenized in a cold buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4) and centrifuged to pellet the cell debris.

  • The supernatant is then centrifuged at high speed (e.g., 100,000 x g) to pellet the cell membranes.

  • The membrane pellet is resuspended in an appropriate assay buffer and the protein concentration is determined.

• Binding Reaction:

  • In a 96-well plate, incubate a fixed concentration of a specific radioligand (e.g., [³H]-SQ 29,548 for the TP receptor) with the cell membranes and a range of concentrations of the unlabeled test compound (e.g., U-46619).

  • The total binding is determined in the absence of the test compound, and non-specific binding is measured in the presence of a high concentration of a known selective unlabeled ligand.

  • The reaction is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation and Detection:

  • The binding reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

  • The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition binding data.

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays

1. Calcium Mobilization Assay (for Gq-coupled receptors like TP, EP1, FP)

Objective: To measure the increase in intracellular calcium concentration following receptor activation.

Methodology:

• Cell Culture and Dye Loading:

  • Cells stably expressing the receptor of interest are seeded in a 96-well black-walled, clear-bottom plate.

  • The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological buffer for approximately 30-60 minutes at 37°C.

  • After loading, the cells are washed to remove extracellular dye.

• Compound Addition and Signal Detection:

  • The plate is placed in a fluorescence microplate reader.

  • The baseline fluorescence is measured before the addition of the test compound.

  • The test compound (e.g., U-46619) at various concentrations is added to the wells, and the fluorescence intensity is measured over time.

• Data Analysis:

  • The change in fluorescence intensity, which corresponds to the change in intracellular calcium concentration, is recorded.

  • The peak fluorescence response is used to generate a concentration-response curve.

  • The EC50 value (the concentration of the agonist that produces 50% of the maximal response) is calculated from the curve.

2. cAMP Assay (for Gs- or Gi-coupled receptors like EP2, EP4, DP, IP)

Objective: To measure the change in intracellular cyclic AMP (cAMP) levels following receptor activation.

Methodology:

• Cell Culture and Stimulation:

  • Cells expressing the receptor of interest are cultured in a 96-well plate.

  • The cells are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

  • For Gi-coupled receptors, adenylyl cyclase is stimulated with forskolin (B1673556) to induce a measurable level of cAMP.

  • The test compound is then added at various concentrations and incubated for a specific period.

• Cell Lysis and cAMP Detection:

  • The cells are lysed to release the intracellular cAMP.

  • The concentration of cAMP in the lysate is measured using a competitive immunoassay, such as a Homogeneous Time-Resolved Fluorescence (HTRF) assay or an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis:

  • A standard curve is generated using known concentrations of cAMP.

  • The cAMP concentration in the samples is determined from the standard curve.

  • A concentration-response curve is plotted, and the EC50 (for Gs-coupled receptors) or IC50 (for Gi-coupled receptors) is calculated.

Conclusion

The available data strongly indicates that U-46619 is a highly selective agonist for the TP receptor with minimal to no cross-reactivity with other prostanoid receptors at the binding level.[2] It does, however, show some affinity for the FP receptor, albeit at a much lower level than for the TP receptor.[5] The 5-trans isomer of U-46619 is significantly less studied, with its primary reported activity being the inhibition of mPGES-1.[3][4] Researchers using U-46619 can be confident in its selectivity for the TP receptor in most experimental contexts. However, when using commercial preparations of U-46619, the potential presence and off-target effects of the 5-trans isomer should be considered, particularly in studies related to prostaglandin E2 synthesis. For studies requiring a TP receptor agonist with no potential for mPGES-1 inhibition, purification of U-46619 to remove the 5-trans isomer may be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. journals.physiology.org [journals.physiology.org]

A Comparative Guide to 5-trans U-46619 and Synthetic Prostaglandin PGH2 for Researchers

For researchers, scientists, and drug development professionals navigating the complexities of eicosanoid signaling, understanding the nuanced differences between synthetic prostaglandin (B15479496) analogs is paramount. This guide provides a detailed comparison of 5-trans U-46619 and synthetic prostaglandin H2 (PGH2), focusing on their distinct chemical properties, mechanisms of action, and physiological effects. This objective analysis is supported by available experimental data to aid in the selection of the most appropriate compound for your research needs.

Core Chemical and Pharmacological Differences

5-trans U-46619 and PGH2, while structurally related, exhibit fundamental differences in stability and biological activity that dictate their experimental applications. U-46619, a stable synthetic analog of the endoperoxide prostaglandin PGH2, primarily functions as a potent and selective thromboxane (B8750289) A2 (TP) receptor agonist.[1][2][3][4] In contrast, PGH2 is a highly unstable intermediate in the biosynthesis of all other prostaglandins (B1171923) and thromboxanes.[5][6][7][8] Its instability makes it challenging to work with experimentally, and it serves as a precursor to a wide array of bioactive lipids, including various prostaglandins (PGE2, PGD2, PGF2α), prostacyclin (PGI2), and thromboxane A2 (TXA2).[6][8][9][10]

The 5-trans isomer of U-46619 is less extensively characterized than its more common counterpart, often being present as an impurity in commercial preparations of U-46619.[11] However, emerging evidence suggests that 5-trans U-46619 possesses a distinct pharmacological profile, notably acting as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[12][13] This positions it as a tool to selectively block the production of PGE2, a key mediator of inflammation and pain, without affecting the synthesis of other prostanoids.

Feature	5-trans U-46619	Synthetic Prostaglandin PGH2
Primary Role	Thromboxane A2 (TP) receptor agonist, mPGES-1 inhibitor[12][13]	Unstable precursor to all prostanoids[5][6][7][8]
Stability	Stable[1]	Highly unstable (half-life of ~90-100 seconds at room temperature)[6]
Selectivity	Selective TP receptor agonist (as U-46619)[14][15]	Acts on TP receptors and is a substrate for various synthases[5][14][15]
Key Downstream Effect	Mimics Thromboxane A2 action (e.g., platelet aggregation, vasoconstriction)[1][14][15]	Conversion to a wide range of prostaglandins and thromboxanes[6][8]

Mechanism of Action and Signaling Pathways

The signaling cascades initiated by 5-trans U-46619 (acting as a TP receptor agonist) and PGH2 diverge significantly due to their differing molecular targets.

5-trans U-46619 (as a TP receptor agonist): Upon binding to the G-protein coupled TP receptor, U-46619 activates Gq and G12/13 proteins.[11] The activation of Gq stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).[12] This cascade ultimately results in physiological responses such as platelet aggregation and smooth muscle contraction.[12]

Signaling pathway of 5-trans U-46619 via the TP receptor.

Synthetic Prostaglandin PGH2: PGH2 stands at a crucial metabolic crossroads. It is synthesized from arachidonic acid by cyclooxygenase (COX) enzymes and is then rapidly converted by various tissue-specific isomerases and synthases into a spectrum of prostanoids, each with its own unique receptor and signaling pathway.[5][16][17] For instance, thromboxane synthase converts PGH2 to thromboxane A2, while prostacyclin synthase converts it to prostacyclin.[6] PGH2 itself can also directly activate the TP receptor.[5]

Biosynthetic pathway of PGH2 and its conversion to various prostanoids.

Quantitative Comparison of Biological Activity

Direct comparative data for 5-trans U-46619 is limited. However, data for U-46619 as a potent TP receptor agonist is well-documented and provides a valuable benchmark.

Parameter	U-46619	Reference
EC50 for TP Receptor Agonism	35 nM	[2][18]
EC50 for Platelet Shape Change	0.035 µM	[19]
EC50 for Platelet Aggregation	1.31 µM	[19]
EC50 for Serotonin Release	0.536 µM	[19]
EC50 for Fibrinogen Receptor Binding	0.53 µM	[19]

Experimental Protocols

To directly compare the biological activities of 5-trans U-46619 and synthetic PGH2, the following experimental protocols are recommended.

Radioligand Binding Assay for TP Receptor Affinity

This assay determines the binding affinity (Kd) of each compound for the TP receptor.

Methodology:

• Membrane Preparation: Isolate platelet membranes or use membranes from cells recombinantly expressing the TP receptor.

• Binding Reaction: Incubate the membranes with a constant concentration of a radiolabeled TP receptor antagonist (e.g., [3H]-SQ29548) and varying concentrations of the unlabeled competitor (5-trans U-46619 or PGH2).

• Separation: Separate bound from free radioligand by rapid filtration.

• Quantification: Measure the radioactivity of the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor to determine the IC50, from which the Ki can be calculated.

Workflow for a competitive radioligand binding assay.

Platelet Aggregation Assay

This functional assay measures the ability of each compound to induce platelet aggregation.

Methodology:

• Platelet-Rich Plasma (PRP) Preparation: Isolate PRP from fresh whole blood by centrifugation.

• Aggregation Measurement: Place PRP in an aggregometer cuvette with a stir bar.

• Agonist Addition: Add varying concentrations of 5-trans U-46619 or PGH2 to the PRP.

• Data Recording: Monitor the change in light transmission through the PRP over time, which corresponds to the degree of platelet aggregation.

• Data Analysis: Determine the EC50 for platelet aggregation for each compound.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This assay assesses the inhibitory activity of the compounds on PGE2 production.

Methodology:

• Enzyme Source: Use microsomes from cells overexpressing mPGES-1 or recombinant human mPGES-1.

• Incubation: Pre-incubate the enzyme with various concentrations of 5-trans U-46619 or a known inhibitor.

• Reaction Initiation: Add the substrate, PGH2, to start the reaction.

• Reaction Termination: Stop the reaction after a defined time.

• PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme immunoassay (EIA) or LC-MS/MS.

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity and determine the IC50 value.

Conclusion

5-trans U-46619 and synthetic PGH2 are valuable but distinct tools for investigating eicosanoid biology. U-46619 and its isomers are stable TP receptor agonists, ideal for studying the downstream effects of thromboxane signaling. The potential for 5-trans U-46619 to also act as an mPGES-1 inhibitor offers a unique avenue for research into selective PGE2 inhibition. In contrast, synthetic PGH2, despite its instability, is indispensable for studying the activities of the various synthases that lead to the production of the full spectrum of prostanoids. The choice between these compounds should be guided by the specific research question, with careful consideration of their differing stability, selectivity, and mechanisms of action.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. U46619 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. grokipedia.com [grokipedia.com]
• 6. Prostaglandin H2 - Wikipedia [en.wikipedia.org]
• 7. fiveable.me [fiveable.me]
• 8. Human Metabolome Database: Showing metabocard for Prostaglandin H2 (HMDB0001381) [hmdb.ca]
• 9. The Signaling Pathway of PGE2 and Its Regulatory Role in T Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reactome | Synthesis of Prostaglandins (PG) and Thromboxanes (TX) [reactome.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 19. apexbt.com [apexbt.com]

Independent Validation of Vasoconstrictor Effects: A Comparative Guide to Thromboxane A2 Receptor Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the vasoconstrictor effects of the potent and widely studied thromboxane (B8750289) A2 (TXA2) receptor agonist, U-46619. While the focus of this guide is on the independent validation of vasoconstrictor properties, it is important to note a significant lack of available data for its geometric isomer, 5-trans U-46619. Often present as a minor impurity in commercial preparations of U-46619, the direct vasoconstrictive potency of 5-trans U-46619 has not been thoroughly characterized in publicly available literature.[1] One study suggests it is about half as potent as U-46619 in inhibiting prostaglandin (B15479496) E synthase, hinting at a different pharmacological profile.[1]

Due to this data scarcity, this guide will focus on the well-documented vasoconstrictor, U-46619, as a representative TXA2 receptor agonist. The methodologies and signaling pathways described herein are standard for assessing the vascular effects of this class of compounds and can be applied to future investigations of 5-trans U-46619 and other novel TXA2 receptor agonists.

Quantitative Comparison of Vasoconstrictor Potency

U-46619 is a highly potent vasoconstrictor across various vascular beds, with its efficacy consistently demonstrated in the nanomolar range.[1] The following table summarizes the half-maximal effective concentration (EC50) for vasoconstriction induced by U-46619 in different experimental models.

Compound	Vascular Bed	EC50 for Vasoconstriction (M)	Reference
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸	[1]
U-46619	Human Platelets (Shape Change)	3.5 x 10⁻⁸	[2][3]
U-46619	Pial Arterioles (Rabbit)	Induces vasoconstriction from 10⁻¹¹ to 10⁻⁶	[4]
U-46619	Pial Arterioles (Rat)	Induces vasoconstriction from 10⁻¹¹ to 10⁻⁶	[4]
5-trans U-46619	Not Available	Not Available	[1]

Experimental Protocols for Assessing Vasoconstrictor Effects

The following are detailed methodologies for key experiments cited in the validation of U-46619-induced vasoconstriction.

1. Isolated Tissue Bath (Myography) Studies

This is a fundamental ex vivo technique to directly measure the contractile response of isolated blood vessels.

• Tissue Preparation: Arterial rings (e.g., from rodent aorta, coronary, or renal arteries) are dissected and mounted in an organ bath or wire myograph.[5][6][7][8] The endothelium may be intentionally removed in some preparations to study its influence on vascular responses.[7]

• Apparatus: The tissue is suspended between two hooks or wires in a temperature-controlled (37°C) chamber filled with a physiological salt solution (e.g., Krebs-Henseleit solution) and continuously gassed with 95% O2 and 5% CO2.[7][9] One hook is fixed, and the other is connected to a force-displacement transducer to record isometric tension.[8][10]

• Experimental Procedure:

  • The tissue is allowed to equilibrate under a resting tension.

  • The viability of the tissue is assessed by challenging it with a depolarizing agent, typically potassium chloride (KCl).[8]

  • Cumulative concentration-response curves are generated by adding increasing concentrations of the vasoconstrictor agent (e.g., U-46619) to the bath.[10]

  • The contractile force is recorded and plotted against the agonist concentration to determine the EC50 and maximum response.

  • To investigate signaling pathways, the experiment can be repeated in the presence of specific inhibitors or antagonists.[5][6]

2. In Vivo Microcirculation Studies

These studies assess the effect of vasoconstrictors on blood vessels within a living organism.

• Model: The closed cranial window technique in animal models (e.g., rabbits, rats) is commonly used to visualize and measure the diameter of pial arterioles.[4]

• Procedure:

  • A cranial window is surgically created to expose the pial circulation.

  • The cerebral microcirculation is observed and recorded using a microscope connected to a camera and video analysis software.

  • The baseline diameter of arterioles is measured.

  • The vasoconstrictor agent is applied topically to the brain surface.

  • Changes in arteriole diameter are measured at various concentrations of the agent to establish a dose-response relationship.[4]

Signaling Pathways and Mechanisms of Action

The vasoconstrictor effect of U-46619 is primarily mediated by the activation of thromboxane A2 (TP) receptors on vascular smooth muscle cells (VSMCs). This initiates a cascade of intracellular signaling events.

• G-Protein Coupling: Activation of the TP receptor, a G-protein coupled receptor, leads to the activation of phospholipase C (PLC).[5][11]

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[11]

• Calcium Mobilization: IP3 binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[6][11] DAG, along with the increased intracellular Ca²⁺, activates Protein Kinase C (PKC).[5][6][11]

• Calcium Influx: U-46619 also induces an influx of extracellular Ca²⁺ through L-type calcium channels and store-operated calcium (SOC) channels.[5]

• Contraction: The elevated intracellular Ca²⁺ binds to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chain, leading to actin-myosin cross-bridge cycling and smooth muscle contraction (vasoconstriction).

• Calcium Sensitization: The RhoA/Rho-kinase pathway is also activated, which inhibits myosin light chain phosphatase (MLCP), leading to a sustained contractile state even at lower Ca²⁺ concentrations (calcium sensitization).[5][6]

Mandatory Visualizations

Caption: Experimental workflow for assessing vasoconstrictor effects using myography.

Caption: Signaling pathway of U-46619-induced vasoconstriction in vascular smooth muscle cells.

References

• 1. benchchem.com [benchchem.com]
• 2. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. apexbt.com [apexbt.com]
• 4. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. dmt.dk [dmt.dk]
• 10. reprocell.com [reprocell.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to 5-trans U-46619: Replicating and Verifying Published Findings

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 5-trans U-46619 and its more widely studied isomer, U-46619. U-46619 is a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and acts as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1][2][3] In contrast, 5-trans U-46619 is often found as a minor impurity in commercial preparations of U-46619 and is significantly less characterized.[3][4] This document aims to objectively compare the published findings of these two isomers, present available experimental data, and provide detailed methodologies to aid in the replication and verification of these findings.

Comparative Pharmacological Data

The available quantitative data for U-46619 and 5-trans U-46619 are summarized below. It is important to note that data for 5-trans U-46619 is sparse, and direct comparative studies are limited.

Compound	Primary Target	Known Off-Target	EC₅₀ for Vasoconstriction (M)	EC₅₀ for Platelet Aggregation (µM)	IC₅₀ for mPGES-1 Inhibition (µM)
U-46619	Thromboxane A₂ (TP) Receptor Agonist	KCa channel inhibition	1.6 x 10⁻⁸ (Human Subcutaneous Resistance Arteries)[4]	~1.31	Data not available
5-trans U-46619	Thromboxane A₂ (TP) Receptor Agonist (presumed)	Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibitor	Not Available	Not Available	~30 (Estimated to be half as potent as the 5-cis isomer)[3]

Note: The potency of these compounds can vary depending on the experimental system, tissue, and conditions.

Signaling Pathways

U-46619 primarily exerts its effects through the activation of TP receptors, which couple to Gq and G12/13 proteins.[1][3] This activation initiates downstream signaling cascades leading to physiological responses like vasoconstriction and platelet aggregation.[1][3] While the direct signaling pathway for 5-trans U-46619 via the TP receptor is not well-documented, it is presumed to be similar to U-46619 for its on-target effects.[1] Additionally, 5-trans U-46619 has a known off-target effect of inhibiting microsomal prostaglandin E2 synthase-1 (mPGES-1).[3][5]

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Critical Comparison of 5-trans U-46619 with Other Prostaglandin Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, a comprehensive understanding of the pharmacological tools available is paramount. This guide provides an objective comparison of the thromboxane (B8750289) A2 (TP) receptor agonist U-46619 and its less-studied isomer, 5-trans U-46619, with other key prostaglandin (B15479496) analogs. The information is supported by experimental data and detailed methodologies to assist in the selection of appropriate compounds for research.

Prostaglandins are a class of lipid compounds that exhibit a wide range of physiological effects, mediated through their interaction with specific G-protein coupled receptors (GPCRs). Synthetic prostaglandin analogs are invaluable tools for dissecting these signaling pathways and for the development of novel therapeutics. U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and is a potent and selective agonist for the thromboxane A2 (TP) receptor.[1] Its isomer, 5-trans U-46619, is often present as a minor impurity in commercial preparations of U-46619.[2] Due to its nature as an impurity, 5-trans U-46619 is not as extensively characterized as its cis-isomer.[3] This guide will focus on the well-documented properties of U-46619 as a representative TP receptor agonist and compare it with other classes of prostaglandin analogs that target different prostanoid receptors, namely the FP, IP, and EP receptors.

Quantitative Comparison of Prostaglandin Analog Potency

The following tables summarize the available quantitative data on the binding affinities (Ki) and functional potencies (EC50) of U-46619 and other representative prostaglandin analogs in various functional assays. Direct comparative data for 5-trans U-46619 is limited, but one study has indicated that it is about half as potent as U-46619 in inhibiting prostaglandin E synthase.[2]

Table 1: Comparative Binding Affinities (Ki) of Prostaglandin Analogs for Prostanoid Receptors

Compound	Receptor Target	Binding Affinity (Ki, nM)	Reference
U-46619	TP	~1-20	[4]
Iloprost (B1671730)	IP	3.9	[2]
Iloprost	EP1	1.1	[2]
Treprostinil	IP	32	[2]
Treprostinil	DP1	4.4	[2]
Treprostinil	EP2	3.6	[2]
PGE2	EP1	16-25	[5]
PGE2	EP2	~13	[6]
PGE2	EP3	0.33-2.9	[5]
PGE2	EP4	0.59-1.27	[5]
PGF2α	FP	1.6 - 4.7	[7][8]

Table 2: Comparative Functional Potencies (EC50) of Prostaglandin Analogs

Compound	Assay	EC50 (nM)	Reference
U-46619	Platelet Shape Change (Human)	4.8	[9]
U-46619	Platelet Aggregation (Human)	82	[9]
U-46619	Vasoconstriction (Human Subcutaneous Resistance Arteries)	16	[2]
U-46619	Vasoconstriction	35	[2]
Iloprost	cAMP Elevation (IP Receptor)	0.37	[2]
Iloprost	Calcium Influx (EP1 Receptor)	0.3	[2]
Treprostinil	cAMP Elevation (IP Receptor)	1.9	[2]
Treprostinil	cAMP Elevation (DP1 Receptor)	0.6	[2]
Treprostinil	cAMP Elevation (EP2 Receptor)	6.2	[2]

Signaling Pathways

U-46619, as a TP receptor agonist, primarily signals through the Gq and G12/13 pathways.[3] Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC). The G12/13 pathway activation leads to the stimulation of the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK).[3] These pathways culminate in cellular responses such as platelet aggregation and smooth muscle contraction.[3]

Caption: U-46619 Gq Signaling Pathway.

Caption: U-46619 G12/13-RhoA Signaling Pathway.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

Competitive Radioligand Binding Assay for TP Receptor

This assay is used to determine the binding affinity (Ki) of unlabeled prostaglandin analogs for the TP receptor.

Materials:

• Membrane preparation from cells expressing the TP receptor (e.g., platelets, vascular smooth muscle cells).

• Radiolabeled TP receptor agonist (e.g., [³H]U-46619).

• Unlabeled prostaglandin analogs (test compounds).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Incubation: In a 96-well plate, combine the membrane preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound.

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the unlabeled test compound. Determine the IC50 value (the concentration of unlabeled ligand that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

Caption: Experimental Workflow for Radioligand Binding Assay.

In Vitro Vascular Smooth Muscle Contraction Assay (Aortic Ring Assay)

This assay measures the contractile response of isolated blood vessels to prostaglandin analogs.

Materials:

• Thoracic aorta from a laboratory animal (e.g., rat or mouse).

• Krebs-Henseleit solution (physiological salt solution).

• Organ bath system with force transducers.

• Prostaglandin analogs (test compounds).

• Potassium chloride (KCl) solution.

Procedure:

• Tissue Preparation: Euthanize the animal and carefully dissect the thoracic aorta. Clean the aorta of surrounding connective tissue and cut it into rings (2-3 mm in width).

• Mounting: Suspend each aortic ring between two stainless steel hooks in an organ bath filled with Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂/5% CO₂. One hook is fixed, and the other is connected to a force transducer.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension.

• Viability Check: Contract the rings with a high concentration of KCl to ensure tissue viability. Wash the rings and allow them to return to baseline tension.

• Cumulative Concentration-Response Curve: Add the prostaglandin analog to the organ bath in a cumulative manner, increasing the concentration stepwise. Record the isometric tension after each addition until a maximal response is achieved.

• Data Analysis: Express the contractile response as a percentage of the maximal contraction induced by KCl. Plot the concentration-response curve and determine the EC50 value.

Caption: Experimental Workflow for Aortic Ring Assay.

Conclusion

U-46619 is a potent and selective TP receptor agonist that serves as a valuable research tool for investigating the physiological and pathological roles of the thromboxane A2 pathway. Its primary actions, vasoconstriction and platelet aggregation, are mediated through the Gq/PLC and G12/13/RhoA signaling cascades. In contrast, its isomer, 5-trans U-46619, is significantly less characterized, with the limited available data suggesting it possesses lower biological activity.

When selecting a prostaglandin analog for research, it is crucial to consider the specific prostanoid receptor and signaling pathway of interest. While U-46619 is the tool of choice for studying TP receptor-mediated effects, other analogs such as latanoprost (B1674536) (FP receptor), iloprost (IP receptor), and PGE2 (EP receptors) provide the means to investigate the diverse biological functions of the broader prostaglandin family. Further research is warranted to fully elucidate the pharmacological profile of 5-trans U-46619 and its potential off-target effects.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. biodatacorp.com [biodatacorp.com]